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1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine Documentation Hub

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  • Product: 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine
  • CAS: 887587-63-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine

Abstract This technical guide provides a comprehensive and scientifically rigorous pathway for the synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, a valuable building block in medicinal chemistry and drug...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive and scientifically rigorous pathway for the synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, a valuable building block in medicinal chemistry and drug discovery. The described methodology is anchored in a two-step sequence commencing with the oxidation of a commercially available protected amino alcohol, followed by a highly efficient reductive amination. This guide is intended for researchers, scientists, and professionals in drug development, offering not just a procedural outline, but also a deep dive into the mechanistic underpinnings and rationale behind the experimental choices. Every protocol is designed to be self-validating, ensuring reproducibility and high fidelity of the final product.

Introduction: Strategic Importance of the Target Molecule

Substituted piperidines are privileged scaffolds in modern pharmacology, forming the core of numerous approved drugs and clinical candidates. The title compound, 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, incorporates several key features that make it a versatile intermediate for library synthesis and lead optimization. The Boc-protected piperidine nitrogen allows for selective deprotection and further functionalization. The bromophenylamino moiety serves as a handle for a variety of cross-coupling reactions, enabling the introduction of diverse substituents to explore the structure-activity relationship (SAR) of derivative compounds. The strategic placement of these functionalities makes this molecule a valuable starting point for the development of novel therapeutics.

Retrosynthetic Analysis and Pathway Design

The synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is most logically approached through a disconnection of the newly formed carbon-nitrogen bond between the piperidine ring and the bromophenylamino group. This retrosynthetic step points to a reductive amination reaction between 1-Boc-piperidine-2-carbaldehyde and 3-bromoaniline. The aldehyde, in turn, can be readily prepared from the corresponding and more stable primary alcohol, 1-Boc-2-(hydroxymethyl)piperidine, via a mild oxidation. This two-step approach offers a convergent and efficient route to the target molecule.

Retrosynthesis Target 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine Intermediates 1-Boc-piperidine-2-carbaldehyde + 3-Bromoaniline Target->Intermediates Reductive Amination Starting_Material 1-Boc-2-(hydroxymethyl)piperidine Intermediates->Starting_Material Oxidation

Caption: Retrosynthetic analysis of the target molecule.

Experimental Section: A Validated Synthetic Protocol

This section details the step-by-step procedures for the synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. The protocols have been designed for robustness and scalability.

Synthesis of the Key Intermediate: 1-Boc-piperidine-2-carbaldehyde

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. For this particular substrate, it is crucial to employ mild conditions to avoid over-oxidation to the carboxylic acid and to prevent racemization if a chiral starting material is used. Two highly reliable methods, the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation, are presented here.

Method A: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated with oxalyl chloride at low temperatures, followed by quenching with a hindered base like triethylamine.[1][2] This method is known for its high yields and compatibility with a wide range of functional groups.[2]

  • Underlying Principle: The reaction proceeds through the formation of an alkoxysulfonium salt, which then undergoes an intramolecular elimination facilitated by a hindered base to yield the aldehyde, dimethyl sulfide, and triethylammonium chloride.[2] The low reaction temperature (-78 °C) is critical to suppress side reactions.

Table 1: Reagents for Swern Oxidation

ReagentMolar Eq.MW ( g/mol )Amount
1-Boc-2-(hydroxymethyl)piperidine1.0215.30(e.g., 5.0 g)
Oxalyl chloride1.5126.93(e.g., 4.4 g)
Dimethyl sulfoxide (DMSO)3.078.13(e.g., 5.4 g)
Triethylamine5.0101.19(e.g., 11.7 g)
Dichloromethane (DCM)-84.93(q.s.)

Experimental Protocol (Swern Oxidation):

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane (DCM) (e.g., 100 mL).

  • Cool the flask to -78 °C in a dry ice/acetone bath.

  • Slowly add oxalyl chloride (1.5 eq.) to the stirred DCM, followed by the dropwise addition of dimethyl sulfoxide (DMSO) (3.0 eq.). Stir the mixture for 15 minutes.

  • A solution of 1-Boc-2-(hydroxymethyl)piperidine (1.0 eq.) in a minimal amount of anhydrous DCM is then added dropwise, ensuring the internal temperature does not rise above -65 °C. Stir for 30 minutes.

  • Add triethylamine (5.0 eq.) dropwise to the reaction mixture. A white precipitate of triethylammonium chloride will form.

  • After stirring for an additional 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.

  • Quench the reaction with water and transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 1-Boc-piperidine-2-carbaldehyde, which can be used in the next step without further purification or purified by flash chromatography on silica gel.

Method B: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin periodinane (DMP) is a hypervalent iodine reagent that offers a mild and highly selective method for oxidizing alcohols to aldehydes at room temperature.[3][4] It is particularly advantageous for its operational simplicity and the avoidance of harsh reagents.[4]

  • Underlying Principle: The alcohol displaces an acetate ligand on the periodinane to form an intermediate that undergoes a concerted elimination to produce the aldehyde, iodinane, and acetic acid.[3]

Table 2: Reagents for Dess-Martin Oxidation

ReagentMolar Eq.MW ( g/mol )Amount
1-Boc-2-(hydroxymethyl)piperidine1.0215.30(e.g., 5.0 g)
Dess-Martin Periodinane (DMP)1.2424.14(e.g., 11.8 g)
Dichloromethane (DCM)-84.93(q.s.)

Experimental Protocol (Dess-Martin Oxidation):

  • To a round-bottom flask containing a solution of 1-Boc-2-(hydroxymethyl)piperidine (1.0 eq.) in dichloromethane (DCM) (e.g., 100 mL), add Dess-Martin periodinane (1.2 eq.) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

  • Stir the biphasic mixture vigorously until the organic layer becomes clear.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude 1-Boc-piperidine-2-carbaldehyde.

Synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine via Reductive Amination

Reductive amination is a robust and widely used method for the formation of carbon-nitrogen bonds.[5] The reaction proceeds via the in-situ formation of an imine or iminium ion, which is then reduced by a mild and selective reducing agent.[5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation due to its mildness, tolerance of a wide range of functional groups, and its ability to effect the reduction in the presence of the starting aldehyde.[6]

  • Mechanistic Rationale: The reaction begins with the nucleophilic attack of the amine (3-bromoaniline) on the carbonyl carbon of the aldehyde (1-Boc-piperidine-2-carbaldehyde) to form a hemiaminal intermediate. This is followed by dehydration to form an iminium ion. The sodium triacetoxyborohydride then delivers a hydride to the electrophilic carbon of the iminium ion to furnish the final secondary amine product.[7]

Reductive_Amination_Mechanism cluster_0 Imine Formation cluster_1 Reduction Aldehyde 1-Boc-piperidine-2-carbaldehyde Hemiaminal Hemiaminal Intermediate Aldehyde->Hemiaminal + Amine Amine 3-Bromoaniline Iminium Iminium Ion Hemiaminal->Iminium - H2O Product Target Molecule Iminium->Product + [H-] Reducer NaBH(OAc)3 Reducer->Iminium

Sources

Exploratory

The Bromo-Phenylamino Moiety: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The bromo-phenylamino group has emerged as a cornerstone...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The bromo-phenylamino group has emerged as a cornerstone scaffold in contemporary drug discovery, demonstrating remarkable versatility across a spectrum of therapeutic targets. Its unique physicochemical properties, largely dictated by the strategic placement of the bromine atom, enable potent and selective interactions with biological macromolecules. This technical guide provides a comprehensive exploration of the multifaceted role of the bromo-phenylamino moiety in medicinal chemistry. We will delve into its profound influence on drug-target interactions, particularly through the phenomenon of halogen bonding, and its impact on critical pharmacokinetic parameters such as metabolic stability and membrane permeability. Through detailed case studies, with a focus on kinase inhibition, and explorations into its burgeoning role in the modulation of protein-protein interactions and allosteric regulation, this guide will illuminate the strategic advantages of incorporating this privileged structure in rational drug design. Detailed experimental protocols for key biological assays are also provided to equip researchers with the practical knowledge to investigate and harness the potential of bromo-phenylamino-containing compounds.

Introduction: The Strategic Importance of the Bromo-Phenylamino Group

The phenylamino core is a ubiquitous feature in a vast number of biologically active molecules. The strategic incorporation of a bromine atom onto this phenyl ring, creating the bromo-phenylamino moiety, is a powerful tool in the medicinal chemist's arsenal. This substitution is far from a simple steric addition; it introduces a unique combination of electronic and hydrophobic properties that can profoundly influence a molecule's biological activity and pharmacokinetic profile. The growing number of approved drugs and clinical candidates featuring this scaffold is a testament to its significance in modern drug development. This guide will dissect the fundamental principles that underpin the utility of the bromo-phenylamino group and provide a forward-looking perspective on its future applications.

Physicochemical Properties and Their Impact on Drug Action

The introduction of a bromine atom to the phenylamino scaffold imparts several key physicochemical changes that are instrumental in its success as a pharmacophore.

Lipophilicity and Membrane Permeability

The bromine atom significantly increases the lipophilicity of the phenylamino group. This enhanced lipophilicity can improve a compound's ability to cross cellular membranes, a critical factor for targeting intracellular proteins. Studies have shown that the addition of bromine or chlorine can enhance in vitro blood-brain barrier permeability, opening avenues for the development of CNS-active drugs[1]. However, it is crucial to balance this increased lipophilicity to avoid issues with solubility and off-target toxicity.

Electronic Effects and pKa Modulation

As an electron-withdrawing group, bromine can influence the pKa of the neighboring amino group. This modulation of basicity can be critical for optimizing interactions with the target protein and for controlling the ionization state of the drug at physiological pH, which in turn affects its absorption, distribution, and target engagement.

Metabolic Stability

The presence of a bromine atom can significantly impact a compound's metabolic stability. Bromination can block sites of metabolism, particularly oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life and bioavailability[1][2]. However, the metabolic fate of brominated compounds can be complex, and it is essential to evaluate potential metabolic pathways, which may include debromination or the formation of reactive metabolites[3].

The Crucial Role of Halogen Bonding in Target Recognition

One of the most significant contributions of the bromine atom to the bromo-phenylamino group's utility is its ability to participate in halogen bonding. A halogen bond is a non-covalent interaction between an electrophilic region on the halogen atom (the σ-hole) and a nucleophilic site, such as an oxygen, nitrogen, or sulfur atom on a biological macromolecule[1][2].

Mechanism of Halogen Bonding

The σ-hole is a region of positive electrostatic potential on the halogen atom, located opposite to the C-Br bond. This positive region can interact favorably with electron-rich atoms in the binding pocket of a protein, leading to a highly directional and specific interaction[1][2]. The strength of the halogen bond increases with the polarizability of the halogen, following the trend I > Br > Cl > F.

Impact on Binding Affinity and Selectivity

The formation of a halogen bond can significantly enhance the binding affinity of a ligand for its target protein. This additional, directional interaction can provide a substantial energetic contribution to the overall binding free energy. Furthermore, the specific geometric requirements of halogen bonds can be exploited to achieve high selectivity for a particular target, even among closely related proteins. Analysis of protein-ligand complexes in the Protein Data Bank (PDB) has revealed distinct patterns of halogen interactions with specific amino acid residues, providing valuable insights for rational drug design[4].

HalogenBonding cluster_ligand Bromo-Phenylamino Ligand cluster_protein Protein Target Ligand C-Br SigmaHole Acceptor O, N, S (Electron Donor) SigmaHole->Acceptor Halogen Bond

Applications in Medicinal Chemistry: Case Studies and Therapeutic Areas

The bromo-phenylamino scaffold has found widespread application in various therapeutic areas, with a particularly prominent role in the development of kinase inhibitors.

Kinase Inhibitors: A Dominant Application

The bromo-phenylamino group is a key pharmacophore in a multitude of kinase inhibitors. Its ability to form critical interactions within the ATP-binding pocket of kinases makes it a privileged scaffold for this target class.

Case Study: Epidermal Growth Factor Receptor (EGFR) Inhibitors

Several potent EGFR inhibitors incorporate the bromo-phenylamino moiety. For instance, the 4-(3-bromophenylamino)quinazoline scaffold has been extensively explored. The bromine atom often occupies a hydrophobic pocket and can form crucial halogen bonds with backbone carbonyls, contributing to high affinity and selectivity.

Compound ClassTargetKey Interactions of Bromo-Phenylamino Group
4-(3-Bromophenylamino)quinazolinesEGFRHydrophobic interactions, Halogen bonding with backbone carbonyls
Phenylamino-pyrimidinesVarious KinasesHydrogen bonding from the amino group, Halogen bonding from the bromo substituent

Experimental Protocol: Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol outlines a common method for assessing the inhibitory activity of compounds against a target kinase.

  • Kinase Reaction:

    • Prepare a reaction mixture containing the target kinase, the substrate (a peptide or protein), and ATP in a suitable buffer.

    • Add varying concentrations of the bromo-phenylamino-containing test compound.

    • Incubate the reaction at the optimal temperature for the kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

  • ADP Detection:

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add Kinase Detection Reagent to convert the generated ADP back to ATP, which then fuels a luciferase reaction.

    • Incubate for 30 minutes at room temperature.

  • Signal Measurement:

    • Measure the luminescence using a plate reader. The light signal is proportional to the amount of ADP produced and is inversely correlated with the activity of the kinase.

  • Data Analysis:

    • Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

KinaseInhibitionWorkflow Start Start PrepareReaction Prepare Kinase Reaction (Kinase, Substrate, ATP, Inhibitor) Start->PrepareReaction IncubateKinase Incubate PrepareReaction->IncubateKinase AddADPGlo Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) IncubateKinase->AddADPGlo IncubateADPGlo Incubate AddADPGlo->IncubateADPGlo AddDetection Add Kinase Detection Reagent (Convert ADP to ATP, Luciferase Reaction) IncubateADPGlo->AddDetection IncubateDetection Incubate AddDetection->IncubateDetection MeasureLuminescence Measure Luminescence IncubateDetection->MeasureLuminescence AnalyzeData Analyze Data (IC50) MeasureLuminescence->AnalyzeData End End AnalyzeData->End

Emerging Roles: Protein-Protein Interaction (PPI) Modulation and Allosteric Regulation

Beyond kinase inhibition, the bromo-phenylamino group is being increasingly explored for its potential to modulate more challenging drug targets, such as protein-protein interactions (PPIs) and allosteric sites.

Protein-Protein Interaction (PPI) Inhibitors

PPIs are characterized by large, flat, and often featureless interfaces, making them notoriously difficult to target with small molecules. The bromo-phenylamino moiety, with its defined shape and ability to form directional halogen bonds, can serve as a valuable scaffold for designing PPI inhibitors. It can mimic key interactions of "hot spot" residues at the PPI interface, disrupting the formation of the protein complex. While specific approved drugs are still emerging, the principles of using halogen bonding to anchor fragments in these challenging binding sites are a promising area of research[5].

Allosteric Modulators

Allosteric modulators bind to a site on a protein that is distinct from the primary (orthosteric) binding site, inducing a conformational change that alters the protein's activity. The bromo-phenylamino group can be incorporated into allosteric modulators to fine-tune their properties. The bromine atom can provide crucial interactions within the allosteric pocket, contributing to both affinity and the desired modulatory effect (positive or negative)[6].

AllostericModulation cluster_protein Protein OrthostericSite Orthosteric Site AllostericSite Allosteric Site ConformationalChange Conformational Change AllostericSite->ConformationalChange EndogenousLigand Endogenous Ligand EndogenousLigand->OrthostericSite Binds AllostericModulator Bromo-Phenylamino Allosteric Modulator AllostericModulator->AllostericSite Binds ConformationalChange->OrthostericSite Modulates Affinity/ Efficacy

Synthesis and Chemical Accessibility

The bromo-phenylamino scaffold is readily accessible through various synthetic routes. The most common approaches involve the bromination of anilines or the coupling of a bromoaniline with a suitable reaction partner.

Bromination of Anilines

Direct bromination of anilines can be achieved using reagents like N-bromosuccinimide (NBS) or bromine in a suitable solvent. The regioselectivity of the bromination is influenced by the electronic nature of the aniline and the reaction conditions. More recent methods have been developed for the regioselective bromination of anilines, including palladium-catalyzed meta-C-H bromination[7].

Coupling Reactions

Alternatively, the bromo-phenylamino moiety can be constructed through cross-coupling reactions, such as the Buchwald-Hartwig amination, where a bromo-substituted aryl halide is coupled with an amine. This approach offers greater flexibility in the synthesis of diverse derivatives.

Evaluation of Biological Activity: A Practical Guide

Assessing the biological activity of compounds containing the bromo-phenylamino group is a critical step in the drug discovery process.

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay used to assess the cytotoxic or cytostatic effects of a compound on cultured cells.

  • Cell Seeding:

    • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment:

    • Treat the cells with a range of concentrations of the bromo-phenylamino-containing test compound. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

    • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization:

    • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control and plot it against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Future Perspectives and Conclusion

The bromo-phenylamino group continues to be a highly valuable and versatile scaffold in medicinal chemistry. Its unique ability to engage in halogen bonding, coupled with its favorable impact on pharmacokinetic properties, ensures its continued prominence in the design of novel therapeutics. While its role in kinase inhibition is well-established, the future will likely see an expansion of its application in more challenging areas such as the modulation of protein-protein interactions and allosteric regulation. As our understanding of the subtle interplay between structure, physicochemical properties, and biological activity deepens, the strategic deployment of the bromo-phenylamino moiety will undoubtedly lead to the development of a new generation of innovative and effective medicines.

References

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  • (2024). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science, 93(3).
  • (2018). Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts. Chemical reviews, 118(9), 4353-4425.
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Foundational

Spectroscopic Characterization of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize the synthetic intermediate, 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. As a critical component in many s...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize the synthetic intermediate, 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. As a critical component in many synthetic pathways, particularly in drug discovery, rigorous structural confirmation is paramount. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. While a complete, publicly available experimental dataset for this specific molecule is not available, this guide synthesizes expected spectral characteristics based on analogous structures and fundamental spectroscopic principles. Detailed, field-proven protocols for data acquisition and interpretation are provided to assist researchers in the unambiguous identification and quality control of this and similar compounds.

Molecular Structure and Spectroscopic Overview

The structure of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine incorporates several key functional groups that give rise to characteristic spectroscopic signatures: a Boc-protected piperidine ring, a secondary amine, and a brominated aromatic ring. The interplay of these features, including the stereochemistry at the C2 position of the piperidine, presents an interesting challenge for spectroscopic analysis. This guide will deconstruct the expected data from ¹H NMR, ¹³C NMR, FT-IR, and ESI-MS to provide a clear path for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of organic molecules. For the title compound, both ¹H and ¹³C NMR will provide critical information on the connectivity, chemical environment, and stereochemistry of the molecule.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to be complex due to the presence of a chiral center at the piperidine C2 position, which renders the adjacent methylene protons diastereotopic.[1][2][3] The rotation of the Boc group can also lead to peak broadening at room temperature.[4][5]

Chemical Shift (δ) ppm (Predicted)MultiplicityIntegrationAssignmentRationale
~7.0-7.2m2HAr-HAromatic protons ortho and para to the bromine atom.
~6.7-6.9m2HAr-HAromatic protons meta to the bromine atom.
~4.0-4.2m1HPiperidine C2-HDeshielded by the adjacent nitrogen and the aminomethyl substituent.
~3.8-4.0br s1HN-HThe secondary amine proton signal is often broad and its chemical shift is concentration-dependent.
~3.0-3.2m2HN-CH₂Diastereotopic protons of the aminomethyl group, likely appearing as complex multiplets.[1][2]
~2.8-3.0m1HPiperidine C6-H (eq)Equatorial proton on the carbon adjacent to the Boc-protected nitrogen.
~2.6-2.8m1HPiperidine C6-H (ax)Axial proton on the carbon adjacent to the Boc-protected nitrogen.
~1.6-1.8m2HPiperidine ring CH₂
~1.4-1.6m4HPiperidine ring CH₂
1.45s9HC(CH₃)₃Characteristic singlet for the tert-butyl group of the Boc protector.[6]
Predicted ¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule.

Chemical Shift (δ) ppm (Predicted)AssignmentRationale
~155C=O (Boc)Carbonyl carbon of the carbamate.
~148Ar-C (C-N)Aromatic carbon attached to the secondary amine.
~130Ar-C (C-H)
~123Ar-C (C-Br)Aromatic carbon attached to bromine.
~120Ar-C (C-H)
~115Ar-C (C-H)
~113Ar-C (C-H)
~80C(CH₃)₃ (Boc)Quaternary carbon of the Boc group.
~55Piperidine C2
~48N-CH₂
~45Piperidine C6
~30Piperidine C3
~28.5C(CH₃)₃ (Boc)Methyl carbons of the Boc group.
~25Piperidine C5
~20Piperidine C4
Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is essential for accurate structural determination.[7][8]

Sample Preparation:

  • Solvent Selection: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is a common choice for similar compounds.[7]

  • Filtration: To remove any particulate matter, filter the solution through a pipette containing a small plug of glass wool into a clean, dry 5 mm NMR tube.[7]

  • Internal Standard: Tetramethylsilane (TMS) is often pre-dissolved in the deuterated solvent to serve as an internal reference (δ = 0.00 ppm).[7]

¹H NMR Acquisition Parameters (Typical for a 400 MHz spectrometer):

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[7]

  • Spectral Width: 0-12 ppm.[9]

  • Acquisition Time: 3-4 seconds.[7]

  • Relaxation Delay: 2-5 seconds.[7]

  • Number of Scans: 16-32 scans for a moderately concentrated sample.[7]

¹³C NMR Acquisition Parameters (Typical for a 100 MHz spectrometer):

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).[7]

  • Spectral Width: 0-200 ppm.[7]

  • Acquisition Time: 1-2 seconds.[8]

  • Relaxation Delay: 2 seconds.[8]

  • Number of Scans: 512 to several thousand scans, depending on the sample concentration.[7]

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing dissolve Dissolve Sample in Deuterated Solvent filter Filter into NMR Tube dissolve->filter load Load Sample into Spectrometer filter->load shim Shim Magnetic Field load->shim acquire Acquire 1H & 13C Spectra shim->acquire process Fourier Transform & Phase Correction acquire->process reference Reference to TMS process->reference integrate Integrate & Peak Pick reference->integrate struct_elucidate Structural Elucidation integrate->struct_elucidate

Caption: General workflow for NMR analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[10]

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) (Predicted)IntensityAssignmentRationale
~3350Medium, SharpN-H StretchCharacteristic of a secondary amine.[11][12][13]
2975, 2860StrongC-H Stretch (Aliphatic)C-H bonds of the piperidine ring and Boc group.
~1690StrongC=O Stretch (Carbamate)The carbonyl of the Boc protecting group.
~1590, 1475MediumC=C Stretch (Aromatic)Benzene ring stretching vibrations.
~1400MediumC-H Bend (Aliphatic)
~1250StrongC-N StretchC-N bonds of the piperidine and amine.[13]
~1160StrongC-O Stretch (Carbamate)
~780, 690StrongC-H Bend (Aromatic)Out-of-plane bending for meta-substituted benzene.
~550MediumC-Br Stretch
Experimental Protocol for FT-IR Data Acquisition

Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal.[14]

  • Place a small amount of the sample (liquid or solid) directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the ATR accessory's pressure arm to ensure good contact between the sample and the crystal.

Data Acquisition:

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The final spectrum is presented in terms of transmittance or absorbance.

FTIR_Workflow cluster_prep Sample Preparation (ATR) cluster_acq Data Acquisition clean Clean ATR Crystal background Acquire Background Spectrum clean->background sample Apply Sample to Crystal background->sample acquire Collect Spectrum (4000-400 cm-1) sample->acquire process Process Data acquire->process func_group Functional Group Identification process->func_group

Caption: Workflow for FT-IR analysis using ATR.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[15] Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, as it is likely to produce the protonated molecular ion with minimal fragmentation.[16][17]

Predicted Mass Spectrum Data (ESI+)

The molecular weight of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (C₁₇H₂₅BrN₂O₂) is 368.12 g/mol for the monoisotopic mass. Due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br are present in approximately a 1:1 ratio), the mass spectrum will exhibit a characteristic isotopic pattern for bromine-containing ions.

m/z (Predicted)IonRationale
369.1, 371.1[M+H]⁺Protonated molecular ion, showing the characteristic A+2 isotopic pattern for a single bromine atom.
313.1, 315.1[M+H - C₄H₈]⁺Loss of isobutylene (56 Da) from the Boc group, a common fragmentation pathway.[18][19]
269.1, 271.1[M+H - C₅H₉O₂]⁺Loss of the entire Boc group (100 Da).
Experimental Protocol for ESI-MS Data Acquisition

Sample Preparation:

  • Solvent Selection: Prepare a dilute solution of the sample (~1-10 µg/mL) in a solvent suitable for ESI, such as methanol, acetonitrile, or a mixture with water.[20][21]

  • Acidification (Optional): A small amount of formic acid (0.1%) can be added to the solvent to promote protonation and enhance the signal in positive ion mode.[20]

  • Filtration: Ensure the solution is free of particulates by filtering it if necessary.[20]

Data Acquisition (Direct Infusion):

  • The sample solution is introduced into the ESI source at a constant flow rate (e.g., 5-10 µL/min) via a syringe pump.

  • A high voltage (typically 3-5 kV) is applied to the capillary tip to generate a fine spray of charged droplets.[16]

  • Heated nitrogen gas is used to assist in desolvation.[15]

  • The mass analyzer is scanned over a relevant m/z range (e.g., 100-500 Da) to detect the ions.

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (ESI) dissolve Dissolve Sample in ESI-compatible Solvent dilute Dilute to ~1-10 ug/mL dissolve->dilute infuse Infuse into ESI Source dilute->infuse ionize Ionize and Desolvate infuse->ionize analyze Analyze m/z ionize->analyze mw_confirm Molecular Weight Confirmation analyze->mw_confirm

Caption: General workflow for ESI-MS analysis.

Conclusion

The structural confirmation of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine relies on the synergistic interpretation of data from NMR, FT-IR, and MS. ¹H and ¹³C NMR provide the detailed carbon-hydrogen framework, FT-IR confirms the presence of key functional groups, and ESI-MS verifies the molecular weight and elemental composition (specifically the presence of bromine). By following the detailed protocols and using the predicted spectral data as a guide, researchers and drug development professionals can confidently characterize this important synthetic intermediate, ensuring the integrity and success of their scientific endeavors.

References

  • Srinivas, R., et al. (2010). Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry. PubMed. Retrieved from [Link][18]

  • Oreate AI. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. Oreate AI Blog. Retrieved from [Link][11]

  • Coldham, I., et al. (2012). An experimental and in situ IR spectroscopic study of the lithiation-substitution of N-Boc-2-phenylpyrrolidine and -piperidine: controlling the formation of quaternary stereocenters. PubMed. Retrieved from [Link][4]

  • Martin, G. E. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Modern NMR for Physical Chemists. Retrieved from [Link][8]

  • WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Retrieved from [Link][12]

  • University of Oxford. (n.d.). Sample Preparation Protocol for ESI Accurate Mass Service. Retrieved from [Link][20]

  • Ghosh, C. K., & Pramanik, B. N. (2014). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PMC. Retrieved from [Link][16]

  • Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link][21]

  • University of Calgary. (n.d.). IR: amines. Retrieved from [Link][13]

  • Physics LibreTexts. (2022, November 8). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link][17]

  • Michigan State University. (n.d.). Basic Practical NMR Concepts. Retrieved from [Link][9]

  • Chemistry Stack Exchange. (2016, December 1). How to differentiate diastereotopic protons by NMR in flexible groups? Retrieved from [Link][1]

  • ResearchGate. (2025, August 8). Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. Retrieved from [Link][5]

  • University of Liverpool. (2025, July 17). Spotting diastereotopic protons in the NMR spectrum. Retrieved from [Link][2]

  • Nandiyanto, A. B. D., Oktiani, R., & Ragadhita, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Retrieved from [Link]

  • EAG Laboratories. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR) Services. Retrieved from [Link][10]

  • U.S. Environmental Protection Agency. (2017, August 2). Method 320: Measurement of Vapor Phase Organic and Inorganic Emissions by Extractive Fourier Transform Infrared (FTIR) Spectroscopy. Retrieved from [Link][14]

  • Reddit. (2023, June 11). I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation. r/OrganicChemistry. Retrieved from [Link][19]

  • Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Retrieved from [Link][3]

Sources

Exploratory

A Technical Guide to the Physicochemical Characterization of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of the essential physical and chemical properties of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the essential physical and chemical properties of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The Boc-protected piperidine moiety is a common scaffold in the development of novel therapeutics.[1] A thorough understanding of its physicochemical characteristics is paramount for formulation development, pharmacokinetic profiling, and ensuring batch-to-batch consistency. This document outlines the standard methodologies for determining key parameters such as appearance, melting point, solubility, and spectroscopic identity. The protocols described herein are designed to establish a robust, self-validating system for the characterization of this and structurally related molecules.

Introduction

1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is a substituted piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen, a bromophenylamino-methyl substituent at the 2-position. The piperidine ring is a prevalent structural motif in numerous natural alkaloids and synthetic pharmaceuticals.[2] The presence of the Boc group enhances the compound's stability and utility as an intermediate in multi-step organic syntheses.[3] The bromophenyl moiety offers a site for further chemical modification, making this compound a versatile building block in the synthesis of complex molecular architectures.

The physical properties of an active pharmaceutical ingredient (API) or intermediate are critical determinants of its behavior during manufacturing, formulation, and in biological systems. This guide details the experimental framework for a comprehensive characterization of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine.

Predicted and Observed Physical Properties

A summary of the core physical and chemical identifiers for 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is presented below. While specific experimental data for this exact molecule is not widely published, the table includes predicted values and data from structurally similar compounds to provide a scientifically grounded baseline.

PropertyPredicted/Observed Value
Molecular Formula C₁₇H₂₅BrN₂O₂
Molecular Weight 369.30 g/mol
Appearance Expected to be a solid, ranging from white to off-white or light yellow.[3]
Melting Point Predicted to be a solid with a distinct melting point, similar to related compounds like 1-Boc-3-piperidone (35-40 °C) and (R)-3-(Boc-amino)piperidine (116-121 °C).
Boiling Point Predicted to be >400 °C, similar to 1-BOC-4-(4-BROMO-PHENYLAMINO)-PIPERIDINE (439.1±40.0 °C).[4]
Solubility Expected to be soluble in organic solvents like methanol, ethanol, dichloromethane, and ethyl acetate. Low solubility is predicted in water.
pKa A predicted pKa of 4.18±0.20 suggests weakly basic properties.[4]

Experimental Methodologies for Physicochemical Characterization

The following section outlines detailed protocols for the determination of the key physical properties of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine.

Visual Appearance and Morphology

Rationale: The visual appearance of a compound is the most immediate indicator of its purity. Any deviation from the expected color or form can signify the presence of impurities or degradation products.

Protocol:

  • Place a small, representative sample of the compound onto a clean, white watch glass.

  • Observe the sample under bright, indirect laboratory lighting.

  • Record the color, form (e.g., crystalline, amorphous powder), and any notable characteristics (e.g., hygroscopic nature).

  • For a more detailed analysis of crystal structure, techniques such as polarized light microscopy or X-ray crystallography can be employed.

Melting Point Determination

Rationale: The melting point is a crucial physical constant that provides a reliable indication of a compound's purity. A sharp melting range is characteristic of a pure substance, whereas a broad range often suggests the presence of impurities.

Protocol:

  • Finely powder a small amount of the dry sample.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube into a calibrated melting point apparatus.

  • Heat the sample at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min as the expected melting point is approached.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Spectroscopic and Chromatographic Analysis

Rationale: Spectroscopic and chromatographic techniques are essential for confirming the chemical structure and assessing the purity of the compound.

Workflow for Structural Confirmation and Purity Assessment:

G cluster_synthesis Synthesis & Purification cluster_analysis Analysis cluster_results Results synthesis Synthesized Compound nmr NMR Spectroscopy (¹H, ¹³C) synthesis->nmr Identifies functional groups and proton/carbon environments ms Mass Spectrometry synthesis->ms Determines molecular weight and fragmentation patterns ir IR Spectroscopy synthesis->ir Confirms presence of key functional groups hplc HPLC/UPLC synthesis->hplc Quantifies purity and detects impurities structure Structural Confirmation nmr->structure ms->structure ir->structure purity Purity Assessment hplc->purity

Caption: Workflow for structural elucidation and purity analysis.

Protocols:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Transfer the solution to an NMR tube.

    • Acquire ¹H and ¹³C NMR spectra. The resulting spectra should be consistent with the expected chemical shifts and coupling constants for the structure of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine.

  • Mass Spectrometry (MS):

    • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

    • Infuse the solution into the mass spectrometer.

    • Acquire the mass spectrum. The molecular ion peak should correspond to the molecular weight of the compound (369.30 for C₁₇H₂₅BrN₂O₂).

  • Infrared (IR) Spectroscopy:

    • Prepare a sample for analysis (e.g., as a KBr pellet or a thin film).

    • Obtain the IR spectrum. Key vibrational bands corresponding to the N-H, C=O (from the Boc group), and C-Br bonds should be present.

  • High-Performance Liquid Chromatography (HPLC):

    • Develop a suitable HPLC method, including the choice of column, mobile phase, and detector.

    • Prepare a standard solution of the compound at a known concentration.

    • Inject the sample and the standard into the HPLC system.

    • The purity of the sample can be determined by the area percentage of the main peak.

Data Interpretation and Reporting

All experimental data should be meticulously documented. A comprehensive characterization report should include:

  • A table summarizing the physical properties.

  • Copies of all spectra (NMR, MS, IR) with key peaks annotated.

  • Chromatograms from HPLC analysis, including the calculated purity.

  • A concluding statement on the identity, purity, and overall quality of the characterized batch.

Conclusion

The systematic application of the methodologies described in this guide will ensure a thorough and reliable physicochemical characterization of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. This foundational knowledge is indispensable for its advancement in the drug development pipeline, facilitating informed decisions in formulation, toxicology, and clinical studies.

References

  • Echemi. (n.d.). 1-boc-4-[2-(3-bromo-phenyl)-ethylamino]-piperidine.
  • Wikipedia. (2024). Piperidine.
  • Sigma-Aldrich. (n.d.). (R)-3-(Boc-amino)piperidine 97.
  • Sigma-Aldrich. (n.d.). 1-Boc-4-(aminomethyl)piperidine 97.
  • Al-Zoubi, M. R., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • Wikidata. (2021). 1-N-Boc-4-(Phenylamino)piperidine.
  • Molbase. (n.d.). 1-Boc-4-(Phenylamino)piperidine.
  • Google Patents. (n.d.). WO2009133778A1 - Method for the production of tert-butyl 3-aminopiperidine-1-carboxylate, and intermediates thereof.
  • Sigma-Aldrich. (n.d.). 1-Boc-3-piperidone 97.
  • Alfa Chemistry. (n.d.). CAS 443998-65-0 1-Boc-4-(4-bromo-phenylamino)-piperidine.
  • PubChem. (n.d.). tert-Butyl 4-(((2-aminophenyl)amino)methyl)piperidine-1-carboxylate.
  • Al-Zoubi, M. R., et al. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • Chem-Impex. (n.d.). Boc-(R,S-(3-aminomethyl)piperidine.
  • Thermo Fisher Scientific. (n.d.). 1-Boc-3-(methylamino)piperidine, 97%.
  • Advanced ChemBlocks. (n.d.). 1-Boc-4-amino-3,3-dimethylpiperidine.
  • Roller, A., et al. (2009). Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)
  • Wang, M., et al. (2014). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate.
  • ChemicalBook. (2024). 1-BOC-4-(4-BROMO-PHENYLAMINO)-PIPERIDINE.
  • Fisher Scientific. (n.d.). (S)-1-BOC-3-(Aminomethyl)piperidine, 97%, Thermo Scientific.
  • ResearchGate. (n.d.). Structure of few bio-active compounds having 3-amino piperidine ring system.
  • Santa Cruz Biotechnology. (n.d.). (S)-3-Aminomethyl-1-Boc-piperidine.
  • Guidechem. (n.d.). 1-BOC-4-(3-BROMO-BENZYLAMINO)-PIPERIDINE.

Sources

Protocols & Analytical Methods

Method

Application Note: A Validated Protocol for the Synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine via Reductive Amination

Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, a valuable building block in medicinal chemistry and drug discovery....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, a valuable building block in medicinal chemistry and drug discovery. The synthesis is achieved through a direct reductive amination reaction between 1-Boc-piperidine-2-carbaldehyde and 3-bromoaniline. The protocol leverages the high selectivity and mild nature of sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent, ensuring a high-yield, one-pot procedure with a straightforward purification process. This document is intended for researchers, scientists, and drug development professionals, offering detailed procedural instructions, mechanistic insights, characterization data, and troubleshooting guidance to ensure reliable and reproducible results.

Introduction and Scientific Rationale

Substituted piperidine scaffolds are ubiquitous in a vast array of pharmaceuticals and biologically active compounds, owing to their ability to impart favorable pharmacokinetic properties.[1] The target molecule, 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, incorporates three key features: a Boc-protected piperidine ring for stability and subsequent synthetic manipulation, a bromo-phenyl moiety for potential cross-coupling reactions, and a secondary amine linker. These features make it an attractive intermediate for constructing more complex molecular architectures.

The chosen synthetic strategy is reductive amination, a cornerstone of C-N bond formation in modern organic synthesis.[2] This method involves the in situ formation of an iminium ion from an aldehyde and an amine, which is then immediately reduced to the corresponding amine.

Causality Behind Reagent Selection: The success of a one-pot reductive amination hinges on the choice of a reducing agent that selectively reduces the protonated imine (iminium ion) intermediate over the starting aldehyde.[3][4]

  • Sodium Borohydride (NaBH₄): Unsuitable for this one-pot reaction as it would rapidly reduce the starting aldehyde to an alcohol.

  • Sodium Cyanoborohydride (NaBH₃CN): While selective, it is highly toxic and can generate cyanide byproducts, posing significant safety and disposal challenges.[5][6]

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB): This is the reagent of choice for this protocol.[4][7][8] It is a mild and remarkably selective borohydride that does not readily reduce aldehydes or ketones at neutral or slightly acidic pH.[3][6] Its reduced reactivity is due to the electron-withdrawing effect of the three acetate groups. This allows the aldehyde and amine to form the iminium ion intermediate, which is then preferentially reduced by NaBH(OAc)₃.[4][5] Furthermore, it has a much-improved safety profile compared to NaBH₃CN.[3]

This protocol has been optimized for efficiency, safety, and reproducibility, providing a robust method for accessing the target compound.

Reaction Scheme and Mechanism

The overall transformation proceeds as a one-pot reaction in an aprotic solvent.

cluster_reactants Starting Materials cluster_product Product R1 1-Boc-piperidine-2-carbaldehyde inv1 R1->inv1 R2 3-Bromoaniline R2->inv1 P 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine inv2 inv1->inv2 1. NaBH(OAc)₃ (1.5 equiv) 2. Dichloromethane (DCM) 3. Room Temperature, 12-18 h inv2->P

Caption: Overall synthetic scheme for the reductive amination.

The reaction begins with the nucleophilic attack of the amine (3-bromoaniline) on the carbonyl carbon of the aldehyde. Subsequent dehydration forms a Schiff base (imine), which is protonated under the reaction conditions to form a reactive iminium ion. The hydride delivered from NaBH(OAc)₃ then reduces this iminium ion to yield the final secondary amine product.

Materials and Equipment

Reagents and Chemicals
ReagentFormulaMW ( g/mol )CAS No.Supplier Notes
1-Boc-piperidine-2-carbaldehydeC₁₁H₁₉NO₃213.27122537-02-0Reagent grade, ≥95%
3-BromoanilineC₆H₆BrN172.02591-19-5Reagent grade, ≥98%
Sodium Triacetoxyborohydride (STAB)C₆H₁₀BNaO₆211.9456553-60-7Handle in a fume hood, moisture sensitive
Dichloromethane (DCM), AnhydrousCH₂Cl₂84.9375-09-2Anhydrous grade, <50 ppm water
Saturated Sodium Bicarbonate SolutionNaHCO₃84.01144-55-8Aqueous solution
Sodium Sulfate, AnhydrousNa₂SO₄142.047757-82-6Granular, for drying
Ethyl Acetate (EtOAc)C₄H₈O₂88.11141-78-6HPLC grade, for chromatography
n-HexaneC₆H₁₄86.18110-54-3HPLC grade, for chromatography
Triethylamine (TEA)C₆H₁₅N101.19121-44-8Redistilled, for chromatography
Silica GelSiO₂60.087631-86-9230-400 mesh, for column chromatography
Equipment
  • Round-bottom flasks (50 mL, 100 mL)

  • Magnetic stirrer and stir bars

  • Nitrogen or Argon gas inlet

  • Glass syringes and needles

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Glass column for chromatography

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • UV lamp for TLC visualization

  • Standard laboratory glassware and consumables

Detailed Experimental Protocol

This protocol outlines the synthesis on a 5 mmol scale. Adjust quantities accordingly for different scales.

Reaction Setup and Execution
  • Preparation: To a 100 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 1-Boc-piperidine-2-carbaldehyde (1.07 g, 5.0 mmol, 1.0 equiv).

  • Solvent and Amine Addition: Place the flask under an inert atmosphere (Nitrogen or Argon). Add anhydrous dichloromethane (DCM, 25 mL) via syringe and stir until the aldehyde is fully dissolved. To this solution, add 3-bromoaniline (0.86 g, 5.0 mmol, 1.0 equiv).

  • Initiation of Reduction: Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

  • Addition of Reducing Agent: In a single portion, carefully add sodium triacetoxyborohydride (1.59 g, 7.5 mmol, 1.5 equiv) to the stirring solution.

    • Scientist's Note: A slight exotherm may be observed. Adding the STAB in one portion is generally acceptable for this scale. For larger scales, portion-wise addition is recommended. STAB is water-sensitive, so ensure all equipment is dry and the reagent is handled quickly.[3]

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase of 30% Ethyl Acetate in Hexane. The disappearance of the starting aldehyde (visualized with a p-anisaldehyde stain) and the formation of a new, more polar spot indicates reaction progression.

Work-up and Isolation
  • Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

    • Rationale: The basic solution neutralizes any residual acetic acid from the STAB reagent and decomposes any remaining borohydride.[9]

  • Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous layer with DCM (3 x 30 mL).

  • Washing and Drying: Combine the organic layers and wash them with brine (1 x 40 mL). Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification

The crude product should be purified by flash column chromatography to remove unreacted starting materials and boron-containing byproducts.

  • Column Preparation: Pack a glass column with silica gel using a slurry method with n-Hexane.

  • Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Dry this silica onto a free-flowing powder and load it onto the top of the prepared column.

  • Elution: Elute the column with a gradient of Ethyl Acetate in n-Hexane. A typical gradient would be from 5% to 30% EtOAc/Hexane.

    • Expert Tip: To prevent peak tailing, which is common with basic amine compounds on acidic silica gel, add 0.5% triethylamine (TEA) to the eluent mixture.[10] This basic modifier competes for the acidic silanol sites on the silica, resulting in sharper peaks and better separation.[10]

  • Fraction Collection: Collect fractions based on TLC analysis. Pool the fractions containing the pure product and concentrate them under reduced pressure to yield 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine as a pure solid or viscous oil.

Characterization

The identity and purity of the final compound should be confirmed using standard analytical techniques.

  • ¹H NMR (400 MHz, CDCl₃): Expect characteristic signals for the Boc group (~1.45 ppm, 9H, singlet), piperidine ring protons (multiplets between 1.5-4.2 ppm), aromatic protons of the bromoaniline moiety (multiplets between 6.5-7.2 ppm), and the CH₂-N and NH protons.

  • ¹³C NMR (101 MHz, CDCl₃): Expect signals for the Boc carbonyl (~155 ppm), the Boc quaternary carbon (~80 ppm), carbons of the piperidine ring, and the aromatic carbons, including the carbon attached to bromine (~123 ppm).

  • Mass Spectrometry (ESI+): Calculate the expected mass for the protonated molecule [M+H]⁺. The presence of bromine should result in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes).

Workflow and Troubleshooting

cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification & Analysis A 1. Dissolve Aldehyde and Amine in DCM B 2. Add NaBH(OAc)₃ A->B C 3. Stir 12-18h at RT B->C D 4. Monitor by TLC C->D E 5. Quench with sat. NaHCO₃ D->E F 6. Extract with DCM E->F G 7. Dry & Concentrate F->G H 8. Silica Gel Chromatography (Hex/EtOAc + 0.5% TEA) G->H I 9. Pool Fractions & Concentrate H->I J 10. Characterize Product (NMR, MS) I->J

Caption: Step-by-step experimental workflow diagram.

Problem Possible Cause Solution
Incomplete Reaction (Aldehyde remains) Insufficient reaction time.Allow the reaction to stir for a longer period (up to 24h).
Deactivated NaBH(OAc)₃ due to moisture.Use fresh, anhydrous NaBH(OAc)₃ and ensure all glassware and solvents are dry.
Formation of Dialkylated Product This is generally not an issue with STAB but can occur with other methods.The protocol is designed to minimize this. If observed, consider a two-step procedure: form the imine first, then reduce.[8][11]
Poor Separation/Peak Tailing in Chromatography The basic nitrogen of the product interacts strongly with acidic silica gel.[10]Add a basic modifier like triethylamine (0.1-1% v/v) to the mobile phase.[10] Alternatively, use a different stationary phase like alumina.[10]
Low Isolated Yield Product loss during aqueous work-up.Ensure thorough extraction from the aqueous phase by performing multiple extractions.
Inefficient purification.Optimize the chromatography gradient and ensure proper fraction collection based on careful TLC analysis.

References

  • Abdel-Magid, A. F., & Maryanoff, C. A. (2012). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society. [Link]

  • Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

  • Organic Chemistry Portal. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Medley, J. W., & Myers, A. G. C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. PubMed. [Link]

  • Barrett, A. G. M., & Spilling, C. D. (1988). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Tetrahedron Letters, 29(46), 5733–5734. [Link]

  • MDPI. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

  • Singh, A., & Kumar, S. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 59B(11), 1735-1741. [Link]

  • Der Pharma Chemica. (2014). Synthesis and evaluation of deprotected N-Boc piperazine derived mono-mannich bases. [Link]

  • Chem-Impex. 2-(N-Boc-aminomethyl)piperidine. [Link]

  • White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]

  • Ghorai, P., & Kumar, A. (2014). The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re₂O₇ catalyst. Chemical Communications, 50(74), 10792-10795. [Link]

  • Google Patents. (2015). CN105130879A - Preparation method of (R)-3-Boc-aminopiperidine.
  • Matassini, C., Clemente, F., & Goti, A. (2012). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2013(1), 243-261. [Link]

  • OpenBU. (2011). Reductive Amination Reaction. [Link]

Sources

Application

Application Notes and Protocols for 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine in Drug Design

Introduction: Rationale for Investigation The compound 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine represents a promising starting point for drug discovery endeavors, primarily due to the convergence of three struc...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Rationale for Investigation

The compound 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine represents a promising starting point for drug discovery endeavors, primarily due to the convergence of three structurally significant motifs: the piperidine scaffold, the 3-bromophenylamino moiety, and a Boc-protecting group. The piperidine ring is a "privileged scaffold" in medicinal chemistry, renowned for its favorable physicochemical and pharmacokinetic properties that enhance "druggability".[1] Its presence in a multitude of approved drugs for diverse therapeutic areas, including oncology and central nervous system (CNS) disorders, underscores its value.[2][3][4]

The 2-(aminomethyl)piperidine substituent provides a versatile linker that can be further functionalized, allowing for the exploration of structure-activity relationships (SAR).[2] The 3-bromophenylamino group is of particular interest, as it is a key feature in a number of kinase inhibitors.[5][6] The bromine atom can serve as a handle for further chemical modification through cross-coupling reactions and can also form halogen bonds with protein targets, potentially enhancing binding affinity. Furthermore, this moiety has been associated with the inhibition of kinases such as Epidermal Growth Factor Receptor (EGFR) and Myosin Light Chain Kinase (MLCK), both of which are implicated in cancer progression.[5]

The tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen offers synthetic tractability, enabling selective reactions at other positions of the molecule before its removal under mild acidic conditions.[7][8] This guide provides a comprehensive framework for the initial investigation of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, with a primary focus on its potential as a kinase inhibitor for oncology applications.

Physicochemical Properties (Predicted)

A preliminary assessment of the physicochemical properties of the title compound is crucial for designing relevant biological assays. These properties can be estimated using computational tools.

PropertyPredicted ValueSignificance in Drug Design
Molecular Weight ~413.35 g/mol Within the range for good oral bioavailability (Lipinski's Rule of Five).
logP ~4.5-5.0Indicates moderate to high lipophilicity, suggesting good membrane permeability but potentially lower aqueous solubility.
Hydrogen Bond Donors 1The secondary amine can participate in hydrogen bonding with the target protein.
Hydrogen Bond Acceptors 3The Boc-carbonyl and the nitrogen atoms can act as hydrogen bond acceptors.
Polar Surface Area ~50-60 ŲSuggests good potential for oral absorption and cell permeability.

Experimental Protocols

Protocol 1: Compound Handling and Characterization

Objective: To ensure the purity and stability of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine for use in biological assays.

Materials:

  • 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (solid)

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Phosphate-buffered saline (PBS), pH 7.4

  • High-performance liquid chromatography (HPLC) system

  • Mass spectrometer (MS)

  • Nuclear magnetic resonance (NMR) spectrometer

Procedure:

  • Solubilization:

    • Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

    • Gently warm and vortex to ensure complete dissolution.

    • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Purity Assessment (HPLC):

    • Dilute the stock solution in an appropriate mobile phase.

    • Analyze by reverse-phase HPLC using a C18 column.

    • A typical gradient could be 10-90% acetonitrile in water (with 0.1% formic acid) over 20 minutes.

    • Purity should be ≥95% for use in biological assays.

  • Identity Confirmation (LC-MS and NMR):

    • Confirm the molecular weight of the compound using LC-MS.

    • Record ¹H and ¹³C NMR spectra to confirm the chemical structure.

Protocol 2: Primary Kinase Inhibitor Screening

Objective: To perform an initial screen of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine against a panel of cancer-related kinases to identify potential targets.

Rationale: The 3-bromophenylamino moiety suggests potential activity as a kinase inhibitor.[5][6] A broad-spectrum kinase panel is recommended for initial hit identification.

Workflow:

G cluster_0 Preparation cluster_1 Kinase Assay cluster_2 Detection & Analysis Compound_Prep Prepare serial dilutions of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (e.g., 100 µM to 1 nM) Assay_Plate Add kinase, substrate (e.g., polypeptide), and ATP to assay plate Compound_Prep->Assay_Plate Transfer to assay plate Kinase_Panel Select a panel of relevant kinases (e.g., EGFR, HER2, VEGFR, c-Met, MLCK) Kinase_Panel->Assay_Plate Incubation Add compound dilutions and incubate Assay_Plate->Incubation Detection Measure kinase activity (e.g., luminescence, fluorescence, radioactivity) Incubation->Detection IC50_Calc Calculate IC50 values for active compounds Detection->IC50_Calc Hit_ID Identify 'hits' (compounds with IC50 < 10 µM) IC50_Calc->Hit_ID

Caption: Workflow for Primary Kinase Inhibitor Screening.

Procedure:

  • Kinase Panel Selection: Choose a commercially available kinase panel that includes receptor tyrosine kinases (e.g., EGFR, HER2, VEGFR) and serine/threonine kinases (e.g., MLCK, Akt, MEK) relevant to cancer signaling.

  • Assay Preparation:

    • Prepare assay plates according to the manufacturer's protocol (e.g., Promega's ADP-Glo™, PerkinElmer's LANCE® Ultra).

    • Typically, this involves adding the kinase, a suitable substrate, and ATP to each well.

  • Compound Addition: Add serial dilutions of the test compound to the assay plates. Include a positive control (a known inhibitor for each kinase) and a negative control (DMSO vehicle).

  • Incubation: Incubate the plates at the recommended temperature and time to allow the enzymatic reaction to proceed.

  • Detection: Stop the reaction and measure the remaining kinase activity using a suitable detection method (e.g., luminescence, time-resolved fluorescence resonance energy transfer - TR-FRET).

  • Data Analysis:

    • Normalize the data to the positive and negative controls.

    • Plot the percentage of inhibition against the compound concentration.

    • Calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) using non-linear regression analysis.

Data Interpretation:

IC50 ValueInterpretationNext Steps
< 1 µM Potent InhibitorProceed to secondary assays and selectivity profiling.
1 - 10 µM Moderate InhibitorConsider for further optimization; proceed to selectivity profiling.
> 10 µM Weak or InactiveDeprioritize for the tested kinase; consider screening against other targets.
Protocol 3: Boc-Deprotection of the Piperidine Nitrogen

Objective: To remove the Boc protecting group to enable further synthetic modifications or to assess the biological activity of the free amine.

Rationale: The free secondary amine on the piperidine ring can be crucial for interacting with the target protein. Its deprotection is a key step in SAR studies.[7][8]

Procedure:

  • Dissolve 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir the reaction at room temperature for 1-4 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, remove the solvent and excess acid under reduced pressure.

  • The resulting product, 2-[(3-bromo-phenylamino)-methyl]-piperidine, will be in its salt form (e.g., trifluoroacetate or hydrochloride).

  • The free base can be obtained by neutralization with a suitable base (e.g., saturated sodium bicarbonate solution) followed by extraction with an organic solvent.

Protocol 4: Cellular Proliferation Assay

Objective: To evaluate the effect of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine and its deprotected analog on the growth of cancer cell lines.

Rationale: If the compound inhibits a kinase involved in cell proliferation, it is expected to reduce the growth of cancer cells that are dependent on that kinase.

Workflow:

G cluster_0 Cell Culture cluster_1 Treatment cluster_2 Viability Assay Cell_Seeding Seed cancer cells in a 96-well plate Incubation_1 Allow cells to adhere overnight Cell_Seeding->Incubation_1 Compound_Addition Add serial dilutions of the test compound Incubation_1->Compound_Addition Incubation_2 Incubate for 72 hours Compound_Addition->Incubation_2 Reagent_Addition Add a cell viability reagent (e.g., MTT, CellTiter-Glo®) Incubation_2->Reagent_Addition Measurement Measure absorbance or luminescence Reagent_Addition->Measurement GI50_Calc Calculate the GI50 value Measurement->GI50_Calc

Caption: Workflow for Cellular Proliferation Assay.

Procedure:

  • Cell Line Selection: Choose cancer cell lines known to be sensitive to the inhibition of the target kinase identified in Protocol 2. For example, if the compound inhibits EGFR, use cell lines such as A431 or NCI-H1975.

  • Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound (both Boc-protected and deprotected forms). Include a positive control (a known cytotoxic drug) and a negative control (DMSO vehicle).

  • Incubation: Incubate the cells for 72 hours.

  • Viability Assessment: Add a cell viability reagent (e.g., MTT, resazurin, or an ATP-based assay like CellTiter-Glo®) and measure the signal according to the manufacturer's instructions.

  • Data Analysis:

    • Normalize the data to the controls.

    • Plot the percentage of cell growth inhibition against the compound concentration.

    • Calculate the GI50 value (the concentration required to inhibit cell growth by 50%).

Structure-Activity Relationship (SAR) Exploration

The initial biological data will guide the subsequent SAR studies. The following logical relationships can be explored:

SAR_Logic cluster_piperidine Piperidine Modifications cluster_phenyl Phenyl Ring Modifications Start 1-Boc-2-[(3-bromo-phenylamino)- methyl]-piperidine Deprotection Boc Deprotection Start->Deprotection Suzuki_Coupling Suzuki/Buchwald-Hartwig Coupling Start->Suzuki_Coupling Free_Amine 2-[(3-bromo-phenylamino)- methyl]-piperidine Deprotection->Free_Amine N_Alkylation N-Alkylation/Acylation Free_Amine->N_Alkylation New_Analogs_1 New Piperidine Analogs N_Alkylation->New_Analogs_1 New_Analogs_2 New Phenyl Analogs Suzuki_Coupling->New_Analogs_2

Caption: Logical Flow for SAR Exploration.

  • Role of the Boc Group: Comparing the activity of the Boc-protected and deprotected compounds will reveal the importance of the piperidine nitrogen in target engagement.

  • Modifications at the Piperidine Nitrogen: Following deprotection, the secondary amine can be functionalized with various alkyl or acyl groups to probe for additional interactions with the target protein.

  • Modifications of the Bromophenyl Ring: The bromine atom is a key point for diversification. Suzuki or Buchwald-Hartwig cross-coupling reactions can be employed to introduce a variety of substituents, exploring different electronic and steric effects to enhance potency and selectivity.

Conclusion

1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is a valuable chemical scaffold for the development of novel therapeutic agents, particularly kinase inhibitors. The protocols outlined in this guide provide a systematic approach for its initial characterization and biological evaluation. A thorough investigation of its kinase inhibitory profile, cellular activity, and SAR will elucidate its potential as a lead compound in drug discovery.

References

  • Ningbo Inno Pharmchem Co., Ltd. (2026, February 12). Navigating Synthesis: The Protective Role of N-Boc-4-piperidone in Complex Chemical Routes.
  • An efficient synthesis of (R)- and (S)-2-(aminomethyl)piperidine dihydrochloride. (2025, August 7).
  • 2-(Aminomethyl)piperidine. Chem-Impex.
  • Synthesis and biological evaluation of 7-substituted-1-(3-bromophenylamino)isoquinoline-4-carbonitriles as inhibitors of myosin light chain kinase and epidermal growth factor receptor. (2011, January 1). PubMed.
  • Pei, Z., et al. (2007, April 19). Discovery and structure-activity relationships of piperidinone- and piperidine-constrained phenethylamines as novel, potent, and selective dipeptidyl peptidase IV inhibitors. Journal of Medicinal Chemistry.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. PubMed Central.
  • 6-Substituted-4-(3-bromophenylamino)quinazolines as Putative Irreversible Inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor (HER-2) Tyrosine Kinases with Enhanced Antitumor Activity. (2025, August 6).
  • Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR.
  • The Pivotal Role of N-Boc-Piperazine in Modern Medicinal Chemistry: A Technical Guide. Benchchem.
  • Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived
  • A new method for green production of 2-aminomethylpiperidine from bio-renewable 2,5-bis(aminomethyl)furan. Green Chemistry (RSC Publishing).
  • Structure–activity relationship of piperidine derivatives with...
  • Synthesis of 2-Piperidin-1-ylmethyl-morpholine and its Deriv
  • Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023, April 4). IJNRD.org.
  • Structure Activity Relationships. (2005, May 15). Drug Design Org.
  • Computer‐aided evaluation of targets and biological activity spectra for new piperidine deriv
  • Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023, December 3).
  • Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025, October 21). PubMed.
  • 2-(N-Boc-aminomethyl)piperidine. Chem-Impex.
  • Bromophenols in Red Algae: Exploring the Chemistry and Uncovering Biological Benefits of These Unknown Compounds. (2024, November 15). MDPI.
  • Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products | Request PDF. (2025, December 15).
  • 3,3-Dibromoflavanone, a synthetic flavonoid derivative for pain management with antidepressant-like effects and fewer side effects than those of morphine in mice. (2024, October 1). PubMed.

Sources

Method

Analytical methods for the purification of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine.

Application Note: Analytical & Purification Strategies for 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine Part 1: Strategic Overview 1.1 The Target Molecule 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (MW: ~369....

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Analytical & Purification Strategies for 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine

Part 1: Strategic Overview

1.1 The Target Molecule 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (MW: ~369.3 g/mol ) is a critical intermediate in medicinal chemistry, often serving as a scaffold for kinase inhibitors or GPCR ligands.[1] Its structure features a lipophilic tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen and a secondary aniline moiety linked via a methylene bridge.

1.2 The Purification Challenge Purifying this compound presents a specific set of conflicting chemical behaviors:

  • Acid Sensitivity: The Boc group is labile to strong acids (TFA, HCl), posing a risk of deprotection during standard reverse-phase (RP) HPLC if pH is not managed.

  • Weak Basicity: The aniline nitrogen (

    
    ) is weakly basic, while the Boc-piperidine nitrogen is non-basic (carbamate). This makes "catch-and-release" on cation exchange resins difficult to tune selectively against unreacted 3-bromoaniline.[1]
    
  • Lipophilicity: The combination of the Boc group and the bromo-phenyl ring makes the molecule highly hydrophobic, requiring high organic content for elution.[1]

1.3 The Solution Architecture This guide details a Hybrid Purification Protocol combining Flash Chromatography (for bulk impurity removal) and Mass-Directed Preparative HPLC (for final polishing), underpinned by a validated analytical method.

Part 2: Analytical Characterization (QC Method)

Before purification, a robust analytical method is required to monitor reaction conversion and fraction purity.

2.1 HPLC-UV/MS Method Parameters Objective: Separate the target from unreacted 3-bromoaniline and the aldehyde precursor (1-Boc-piperidine-2-carboxaldehyde).[1]

ParameterSpecificationRationale
Column C18 (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 4.6 x 100 mmHigh surface area for resolution of hydrophobic aromatics.[1]
Mobile Phase A Water + 0.05% Formic AcidLow acidity avoids Boc deprotection while ionizing the aniline for MS detection.
Mobile Phase B Acetonitrile (ACN)Strong eluent required for the lipophilic Boc/Bromo-phenyl groups.
Flow Rate 1.0 mL/minStandard analytical flow.[2]
Detection UV @ 254 nm & 280 nm; MS (ESI+)254 nm targets the phenyl ring; MS confirms identity (

).
Temperature 40°CReduces viscosity and improves peak shape for the amine.

2.2 Gradient Profile

Time (min)% Mobile Phase BEvent
0.05%Equilibration
1.05%Injection / Salt elution
8.095%Linear Gradient
10.095%Wash lipophilic impurities
10.15%Re-equilibration

Part 3: Purification Protocols

Method A: Flash Column Chromatography (Bulk Purification)

Best for: Removing gross impurities, unreacted aldehyde, and reducing agent residues (boron salts) post-reductive amination.[1]

Step-by-Step Protocol:

  • Stationary Phase: High-performance spherical silica gel (20–40 µm).

  • Sample Loading: Dissolve the crude oil in a minimum volume of Dichloromethane (DCM). If the crude is gummy, adsorb onto Celite (1:2 ratio w/w) and dry-load.[1]

  • Mobile Phase System: Hexane / Ethyl Acetate (EtOAc).

    • Note: The target is relatively non-polar.

  • Elution Strategy:

    • 0–10% EtOAc: Elute unreacted 3-bromoaniline (moves fast due to low polarity).

    • 10–25% EtOAc: Elute the target product (1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine).

    • >50% EtOAc: Elute polar byproducts and boron salts.

  • Validation: Spot fractions on TLC (Hexane:EtOAc 4:1). The product will be UV-active and stain with Ninhydrin (faintly) or Iodine.

Method B: Preparative HPLC (High Purity Polishing)

Best for: Final isolation >98% purity for biological assays.

Critical Warning: Do NOT use Trifluoroacetic Acid (TFA) in the mobile phase. The high acidity and concentration during evaporation will remove the Boc group.

Protocol:

  • Buffer Selection: Use 10 mM Ammonium Bicarbonate (pH 7.8) or 0.1% Formic Acid .

    • Recommendation: Ammonium Bicarbonate is preferred as it keeps the Boc group perfectly stable and improves peak shape for basic amines.

  • Column: Prep C18 OBD (Optimum Bed Density), 19 x 150 mm, 5 µm.

  • Loading: Dissolve semi-pure material in DMSO:Methanol (1:1) at 50 mg/mL.[3] Filter through 0.45 µm PTFE filter.

  • Gradient: 40% to 90% ACN over 12 minutes. (Target elutes late due to hydrophobicity).

  • Post-Run Processing:

    • Pool fractions immediately.[4]

    • Do not use heat on the rotovap if Formic Acid was used.

    • Lyophilize (freeze-dry) to obtain a fluffy white/off-white solid.[1]

Part 4: Visualizing the Workflow

The following diagram illustrates the decision logic and process flow for purifying this acid-sensitive intermediate.

PurificationWorkflow Start Crude Reaction Mixture (Reductive Amination) Quench Workup: NaHCO3 Wash Extract into DCM Start->Quench TLC_Check TLC Analysis (Hex/EtOAc 4:1) Quench->TLC_Check Decision Impurity Profile? TLC_Check->Decision Flash Flash Chromatography Silica Gel (Hex/EtOAc) Decision->Flash Major Impurities (Aniline/Aldehyde) Prep Prep HPLC (C18) Buffer: NH4HCO3 (pH 7.8) Decision->Prep Minor Impurities (Close Eluters) Flash->Prep Polishing Required Final Final Product >98% Purity, Intact Boc Flash->Final Purity >98% Prep->Final

Caption: Integrated workflow for the purification of acid-sensitive Boc-piperidine derivatives.

Part 5: Quality Control & Troubleshooting

5.1 Expected Analytical Results

  • 1H NMR (CDCl3): Look for the diagnostic Boc singlet (~1.45 ppm, 9H) and the piperidine ring protons. The methylene bridge (

    
    ) typically appears as a multiplet around 3.0–3.5 ppm. The 3-bromo-phenyl aromatic protons will show a characteristic pattern (singlet, doublet, triplet, doublet) in the 6.5–7.5 ppm region.[1]
    
  • Mass Spectrometry: ESI+ mode should show a dominant peak at

    
     and 
    
    
    
    (1:1 ratio due to
    
    
    isotopes).

5.2 Troubleshooting Table

IssueProbable CauseCorrective Action
Loss of Boc Group Acidic mobile phase or heating during evaporation.[1]Switch to NH4HCO3 buffer; keep rotovap bath <30°C.
Broad Peaks (HPLC) Protonation of aniline nitrogen.Increase buffer pH (use Ammonium Acetate/Bicarbonate).
Co-elution with Aniline Similar polarity on Silica.Use a "Scavenger Resin" (e.g., PS-Isocyanate) to pull out unreacted 3-bromoaniline before column.[1]

References

  • Organic Chemistry Portal. (2011). Boc-Protected Amino Groups: Stability and Deprotection. Retrieved from [Link]

  • ResearchGate. (2012).[4] Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine as a Versatile Building Block for Novel Therapeutics

Introduction: Unlocking New Therapeutic Potential with a Privileged Scaffold The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking New Therapeutic Potential with a Privileged Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2][3] Its conformational flexibility and ability to present substituents in well-defined spatial orientations allow for potent and selective interactions with a wide range of biological targets. This guide focuses on a specialized building block, 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine , which combines the versatile piperidine core with a strategically functionalized aniline moiety.

The incorporation of a 3-bromoaniline fragment is of particular significance. The bromine atom serves as a versatile synthetic handle for late-stage diversification via palladium-catalyzed cross-coupling reactions, enabling the exploration of extensive chemical space.[4] Furthermore, the 3-bromophenylamino motif is a key feature in numerous potent kinase inhibitors, particularly those targeting the epidermal growth factor receptor (EGFR).[5][6][7][8]

This document provides a comprehensive overview of the synthesis, properties, and potential applications of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. The protocols detailed herein are designed to empower researchers, scientists, and drug development professionals to leverage this building block for the discovery of next-generation therapeutics, from kinase inhibitors to G protein-coupled receptor (GPCR) modulators.

Physicochemical Properties

A thorough understanding of the physicochemical properties of this building block is essential for its effective use in synthetic workflows.

PropertyValue (Predicted)
Molecular Formula C₁₇H₂₅BrN₂O₂
Molecular Weight 385.30 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in methanol, dichloromethane, ethyl acetate
Boiling Point ~480 °C at 760 mmHg
pKa (most basic) ~9.5 (piperidine nitrogen after deprotection)

Synthetic Workflow: A Modular Approach

The synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is designed to be robust and scalable, proceeding through a key reductive amination step. This approach allows for the modular assembly of the target compound from commercially available starting materials.

G cluster_0 Synthesis of Building Block A 1-Boc-2-(aminomethyl)piperidine C Imine Intermediate A->C Reductive Amination B 3-Bromobenzaldehyde B->C D 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine C->D Reduction (e.g., NaBH(OAc)₃)

Caption: Proposed synthetic workflow for 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine via Reductive Amination

This protocol describes a one-pot tandem direct reductive amination, a highly efficient method for forming the secondary amine bond.[9][10][11]

Materials:

  • 1-Boc-2-(aminomethyl)piperidine (1.0 equiv.)[12]

  • 3-Bromobenzaldehyde (1.05 equiv.)

  • Sodium triacetoxyborohydride (STAB) (2.0 equiv.)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Boc-2-(aminomethyl)piperidine (1.0 equiv.) and anhydrous DCM.

  • Add 3-bromobenzaldehyde (1.05 equiv.) to the solution and stir at room temperature for 1 hour to facilitate imine formation.

  • Carefully add sodium triacetoxyborohydride (STAB) (2.0 equiv.) portion-wise to the reaction mixture. Caution: Gas evolution may occur.

  • Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine .

Application Notes: Leveraging the Building Block in Drug Discovery

The strategic placement of the Boc protecting group and the bromo substituent makes this building block exceptionally versatile for creating diverse libraries of compounds.

G cluster_1 Building Block Diversification cluster_2 Aryl Core Modification cluster_3 Piperidine Core Modification Start 1-Boc-2-[(3-bromo-phenylamino)- methyl]-piperidine Suzuki Suzuki Coupling (Aryl Boronic Acids) Start->Suzuki Buchwald Buchwald-Hartwig Amination (Amines) Start->Buchwald Sonogashira Sonogashira Coupling (Alkynes) Start->Sonogashira Deprotection Boc Deprotection (TFA or HCl) Start->Deprotection Alkylation Reductive Alkylation Deprotection->Alkylation Acylation Acylation Deprotection->Acylation

Caption: Diversification pathways for the 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine building block.

Application Protocol 1: Suzuki-Miyaura Cross-Coupling for Kinase Inhibitor Scaffolds

The bromine atom on the phenyl ring is primed for Suzuki-Miyaura cross-coupling, a powerful C-C bond-forming reaction. This allows for the introduction of various aryl and heteroaryl moieties, a common strategy in the development of kinase inhibitors.[5][13][14][15]

Materials:

  • 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (1.0 equiv.)

  • Arylboronic acid (1.2 equiv.)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv.)

  • Solvent (e.g., Toluene/Water or Dioxane/Water mixture)

Procedure:

  • In an oven-dried Schlenk tube, combine 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, the arylboronic acid, and the base.

  • Add the palladium catalyst.

  • Seal the tube, and evacuate and backfill with an inert gas (3x).

  • Add the degassed solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • After cooling to room temperature, dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield the coupled product.

Application Protocol 2: Boc Deprotection and N-Functionalization for GPCR Ligands

Removal of the Boc protecting group unmasks the piperidine nitrogen, which can then be functionalized to modulate properties such as solubility, basicity, and receptor interactions, a key step in optimizing GPCR antagonists.[16][17][18]

Materials:

  • Synthesized Boc-protected piperidine derivative (from Application Protocol 1)

  • Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

  • Dichloromethane (DCM)

  • Aldehyde or ketone for reductive alkylation (1.1 equiv.)

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv.)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure (Two-Step):

  • Deprotection: Dissolve the Boc-protected compound in DCM. Add an excess of TFA (e.g., 20% v/v) or 4M HCl in dioxane and stir at room temperature for 1-2 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Concentrate the reaction mixture under reduced pressure. Co-evaporate with DCM or toluene to remove residual acid. The resulting amine salt is often used directly in the next step.

  • N-Functionalization (Reductive Alkylation): Dissolve the crude amine salt in DCM. Add the desired aldehyde or ketone and a base (e.g., triethylamine, 2.5 equiv.). Stir for 30 minutes.

  • Add STAB and stir for an additional 4-12 hours at room temperature.

  • Work up the reaction as described in Protocol 1 (steps 5-9) to obtain the N-functionalized final product.

Therapeutic Relevance and Mechanistic Insights

Kinase Inhibition

The 3-bromophenylamino substructure is a well-established pharmacophore in a multitude of kinase inhibitors, particularly those targeting EGFR and HER-2.[6] The aniline NH group often acts as a hydrogen bond donor, while the phenyl ring engages in hydrophobic interactions within the ATP-binding pocket. The bromine atom can form halogen bonds, further enhancing binding affinity.[4] By using the described protocols, researchers can append various heterocycles at the bromine position to probe different regions of the kinase active site, aiming to improve potency and selectivity.

G cluster_0 Kinase Inhibition Mechanism Ligand Piperidine-Based Kinase Inhibitor Kinase Kinase Active Site (e.g., EGFR) Ligand->Kinase Binds to ATP Pocket Substrate Protein Substrate Kinase->Substrate Phosphorylation ATP ATP ATP->Kinase Binding Blocked PhosphoSubstrate Phosphorylated Substrate

Caption: Competitive inhibition of ATP binding by a derivative of the building block.

GPCR Modulation

The 2-(aminomethyl)piperidine scaffold is a versatile platform for the development of ligands for G protein-coupled receptors (GPCRs).[16][17] Following Boc deprotection, the secondary amine can be alkylated with various lipophilic groups to target the hydrophobic pockets common in GPCR binding sites. The resulting tertiary amine can also serve as a key basic center for forming salt bridges with acidic residues in the receptor, anchoring the ligand in place. This building block provides a starting point for developing novel antagonists for receptors implicated in pain, inflammation, and cancer.[16]

Conclusion

1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is a high-potential building block for modern drug discovery. Its modular synthesis and strategically placed functional groups offer a robust platform for generating diverse chemical libraries. The established relevance of its constituent scaffolds in clinically important areas, such as oncology and neurology, underscores its value to medicinal chemists. The protocols and applications detailed in this guide provide a solid foundation for researchers to explore the vast therapeutic potential of this versatile intermediate.

References

  • Lenz C., Boeckler F., Hübner H., et al. (2019). Experimental and Theoretical Evaluation of the Ethynyl Moiety as a Halogen Bioisostere. Journal of Medicinal Chemistry.
  • Kalliokoski, T., et al. (2013). Design, synthesis, and analysis of antagonists of GPR55: Piperidine-substituted 1,3,4-oxadiazol-2-ones. Bioorganic & Medicinal Chemistry Letters.
  • Abdel-Maksoud, M. S., et al. (2011). Synthesis and biological evaluation of 7-substituted-1-(3-bromophenylamino)isoquinoline-4-carbonitriles as inhibitors of myosin light chain kinase and epidermal growth factor receptor. European Journal of Medicinal Chemistry.
  • Smaill, J. B., et al. (1999). Tyrosine kinase inhibitors. 13. Structure-activity relationships for soluble 7-substituted 4-[(3-bromophenyl)amino]pyrido[4,3-d]pyrimidines designed as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Journal of Medicinal Chemistry.
  • Allerton, C., et al. (2021). Development of a Reliable Low-Loading Palladium-Catalyzed Monoamination Process for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline. Organic Process Research & Development.
  • Toll, L., et al. (2012). Tactical Approaches to Interconverting GPCR Agonists and Antagonists. Journal of Medicinal Chemistry.
  • Smaill, J. B., et al. (2001). 6-Substituted-4-(3-bromophenylamino)quinazolines as Putative Irreversible Inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor (HER-2) Tyrosine Kinases with Enhanced Antitumor Activity. Journal of Medicinal Chemistry.
  • Salmaso, V., et al. (2022). P2Y14 Receptor Antagonists: Piperidine Bioisosteres and Mutagenesis-Supported Molecular Modeling.
  • Lipshutz, B. H., et al. (2011).
  • Zhang, M., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Chemistry.
  • Meanwell, N. A. (2011). A "Bioisostere" Is Not a "Synonym". Journal of Medicinal Chemistry.
  • Mendez-Luna, D., et al. (2022). Special Issue “GPCRs: Ligands and beyond 2022”.
  • Overman, L. E., & Wolfe, J. P. (1996). An efficient synthesis of (R)- and (S)-2-(aminomethyl)piperidine dihydrochloride. Tetrahedron Letters.
  • Fry, D. W., et al. (1994). Tyrosine kinase inhibitors. 5. Synthesis and structure-activity relationships for 4-[(phenylmethyl)amino]- and 4-(phenylamino)quinazolines as potent adenosine 5'-triphosphate binding site inhibitors of the tyrosine kinase domain of the epidermal growth factor receptor. Journal of Medicinal Chemistry.
  • Kraker, A. J., et al. (1998). 6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors. Journal of Medicinal Chemistry.
  • Kamal, A., et al. (2021). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
  • Wnorowski, A., et al. (2022).
  • Taylor & Francis. (n.d.). Bioisostere – Knowledge and References. Taylor & Francis Online.
  • Liu, C., et al. (2011).
  • Sharma, P., et al. (2025). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry.
  • BenchChem. (2024).
  • Reddy, P. G., et al. (2007). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Tetrahedron Letters.
  • Sviridov, S. I., et al. (2023).
  • Kiricojević, V. D., et al. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society.
  • Sigma-Aldrich. (n.d.). 1-Boc-2-aminomethylpiperidine 95. Sigma-Aldrich.
  • Riaz, T., et al. (2021). Synthesis and evaluation of 2-phenylamino-1,4-naphthoquinones derivatives as potential hypoglycaemic agents. Pakistan Journal of Pharmaceutical Sciences.
  • Schepmann, D., et al. (2018).
  • Matassini, C., et al. (2018). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. European Journal of Organic Chemistry.
  • Manchado, V., et al. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules.
  • Matassini, C., et al. (2016). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Current Organic Chemistry.
  • Jahan, S., et al. (2016). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences.
  • LibreTexts Chemistry. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
  • CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine. (2015).
  • T. J. Donohoe, et al. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry.
  • Michalska, D., et al. (2025). Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers. Molecules.
  • Pan, D., et al. (2010). Synthesis and pharmacological activity of potential cocaine antagonists. 2. Structure-activity relationship studies of piperidine ring-substituted methylphenidate analogs. Journal of Medicinal Chemistry.
  • Łowicki, D., & Przybylski, P. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry.
  • Organic Chemistry Portal. (n.d.).
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Sources

Method

Application Note: Experimental Setup for the Reductive Amination Synthesis of Piperidine Derivatives

Abstract & Strategic Context The piperidine pharmacophore is a structural cornerstone in medicinal chemistry, present in over 12,000 biologically active compounds, including blockbuster drugs like Donepezil (Alzheimer’s)...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

The piperidine pharmacophore is a structural cornerstone in medicinal chemistry, present in over 12,000 biologically active compounds, including blockbuster drugs like Donepezil (Alzheimer’s) and Fentanyl (analgesic). While various synthetic routes exist, reductive amination remains the industry standard for functionalizing piperidine rings due to its modularity and functional group tolerance.

This guide provides a rigorous technical framework for performing reductive aminations on piperidine scaffolds. It moves beyond basic "recipes" to address the mechanistic causality required for high-yield synthesis, focusing on two primary protocols: Direct Borohydride Reduction (for standard kinetics) and Titanium-Mediated Amination (for sterically hindered or electron-deficient substrates).

Mechanistic Insight

Understanding the reaction coordinate is critical for troubleshooting. The reaction proceeds through two distinct phases: Imine/Iminium Formation (equilibrium-controlled) and Hydride Transfer (kinetically controlled).

The Critical Path
  • Nucleophilic Attack: The amine nitrogen attacks the carbonyl carbon (piperidone or aldehyde), forming a hemiaminal.

  • Dehydration: Acid catalysis facilitates water loss, generating the electrophilic iminium ion. This is the rate-determining step in many hindered systems.

  • Reduction: The hydride source selectively reduces the C=N bond.

Key Selectivity Principle: The reducing agent must be selective enough to reduce the iminium ion faster than the carbonyl starting material. This is why Sodium Triacetoxyborohydride (STAB) is preferred over Sodium Borohydride (


) for direct protocols.

ReductiveAminationMechanism Start Piperidone/Ketone + Amine Hemiaminal Hemiaminal Intermediate Start->Hemiaminal Nucleophilic Attack Iminium Iminium Ion (Electrophile) Hemiaminal->Iminium - H2O Product Piperidine Derivative Iminium->Product Reduction Acid Acid Catalyst (AcOH) Acid->Hemiaminal Hydride Hydride Donor (STAB/NaCNBH3) Hydride->Iminium

Figure 1: Mechanistic pathway of reductive amination.[1] Note that the formation of the Iminium species is reversible, while the Reduction step is irreversible.

Reagent Selection Matrix

Choosing the correct reducing agent dictates the success of the experiment.[2]

ReagentSelectivityToxicityUse Case
STAB (Sodium triacetoxyborohydride)High (Reduces imines, not ketones)LowStandard. Best for direct, one-pot reactions. Compatible with acid-sensitive groups.[3][4][5]

(Sodium cyanoborohydride)
High (pH dependent)High (Generates HCN) Legacy/Specific. Use only when STAB fails or solubility in MeOH is required. Requires pH 6 control.

+

N/A (Stepwise)LowHindered Systems. Titanium acts as a Lewis acid and water scavenger to force imine formation before reduction.

/ Pd-C
Low (Reduces olefins/nitro)LowScale-up. Green chemistry option, but lacks chemoselectivity for complex molecules.

Experimental Protocols

Protocol A: The "Gold Standard" (STAB Method)

Applicability: Unhindered secondary amines, primary amines, and standard piperidones. Mechanism: Direct Reductive Amination (DRA).[6][7]

Reagents:

  • Substrate (Ketone/Aldehyde): 1.0 equiv

  • Amine: 1.1 – 1.2 equiv

  • Sodium Triacetoxyborohydride (STAB): 1.4 – 1.6 equiv

  • Acetic Acid (AcOH): 1.0 – 2.0 equiv (Crucial for catalyzing imine formation)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

Procedure:

  • Preparation: In a flame-dried flask under

    
    , dissolve the piperidone/ketone (1.0 equiv) and amine (1.1 equiv) in DCE (0.2 M concentration).
    
  • Catalysis: Add Glacial Acetic Acid (1.0 equiv). Stir for 15–30 minutes at Room Temperature (RT) to establish the hemiaminal/imine equilibrium.

  • Reduction: Add STAB (1.5 equiv) in a single portion. Note: Mild effervescence may occur.

  • Reaction: Stir at RT for 2–16 hours. Monitor by LCMS or TLC.

    • Checkpoint: If the reaction stalls, add 0.5 equiv more STAB.

  • Quench: Slowly add saturated aqueous

    
     (equal volume to solvent). Stir vigorously for 15 minutes to quench residual borohydride.
    
  • Workup: Extract with DCM (x3). Wash combined organics with brine, dry over

    
    , and concentrate.
    

Why this works: STAB is sterically crowded and electron-deficient, making it less nucleophilic than


. It will not reduce the ketone at a significant rate, allowing the amine to condense and form the iminium, which is then rapidly reduced [1].
Protocol B: The "Heavy Duty" (Titanium-Mediated)

Applicability: Sterically hindered amines (e.g., tert-butyl groups), electron-deficient amines (anilines), or unreactive ketones. Mechanism: Lewis-Acid Activation / Dehydration.

Reagents:

  • Substrate: 1.0 equiv

  • Amine: 1.1 – 1.2 equiv

  • Titanium(IV) Isopropoxide (

    
    ): 1.2 – 1.5 equiv
    
  • Sodium Borohydride (

    
    ): 1.5 equiv
    
  • Solvent: Neat (preferred) or THF

Procedure:

  • Complexation: In a dried flask under

    
    , mix the ketone and amine.
    
  • Activation: Add

    
     (1.25 equiv) dropwise.
    
    • Observation: The solution often becomes viscous or changes color.

  • Imine Formation: Stir the mixture neat (without solvent) or in minimal THF for 1–4 hours.

    • Expert Tip:

      
       acts as a water scavenger, driving the equilibrium to the imine.
      
  • Dilution: Dilute with absolute Ethanol or Methanol (approx. 2-3 mL per mmol).

  • Reduction: Cool to 0°C. Add

    
     (1.5 equiv) portion-wise. Caution: Exothermic.
    
  • Quench (Critical): Add 1N NaOH or aqueous

    
    . A heavy white precipitate (
    
    
    
    ) will form.
  • Filtration: Dilute with EtOAc. Filter the slurry through a Celite pad to remove titanium salts.

  • Workup: Wash filtrate with brine, dry, and concentrate.

Why this works: The titanium coordinates to the carbonyl oxygen, increasing electrophilicity, and chemically traps the water byproduct, forcing the reaction to completion even with poor nucleophiles [2].

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Conversion Poor imine formationSwitch to Protocol B (

) or add molecular sieves (4Å) to Protocol A.
Dialkylation Primary amine is too reactiveUse excess amine (2-3 equiv) or switch to a stepwise indirect method (pre-form imine, then reduce).
Ketone Reduction Reducing agent too strongEnsure you are using STAB, not

, for direct mixing. If using STAB, ensure water is excluded (hydrolysis of STAB creates

).
Emulsion during Workup Titanium salts or Boron complexesFor Protocol A: Use Rochelle's Salt (Potassium Sodium Tartrate) wash. For Protocol B: Ensure thorough Celite filtration.

Experimental Decision Workflow

Use this logic tree to select the appropriate protocol for your specific piperidine synthesis.

Workflow Start Start: Reductive Amination CheckAmine Is the Amine/Ketone Sterically Hindered? Start->CheckAmine Unhindered No: Unhindered CheckAmine->Unhindered Standard Hindered Yes: Hindered / Low Reactivity CheckAmine->Hindered Difficult CheckAcid Acid Sensitive Groups? Unhindered->CheckAcid ProtocolB PROTOCOL B Titanium Mediated (Ti(OiPr)4, then NaBH4) Hindered->ProtocolB ProtocolA PROTOCOL A Standard STAB (DCE, AcOH, RT) CheckAcid->ProtocolA Yes/No (STAB is mild)

Figure 2: Decision matrix for selecting the optimal reductive amination protocol.

References

  • Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4][5][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][4][5][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][4][5][8] The Journal of Organic Chemistry, 61(11), 3849–3862.[1][8] [Link]

  • Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[8] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[8] The Journal of Organic Chemistry, 55(8), 2552–2554.[8] [Link]

  • Bae, J. W. , Lee, S. H., Cho, Y. J., & Yoon, C. M. (2000).[3] A reductive amination of carbonyls with amines using decaborane in methanol.[3] Journal of the Chemical Society, Perkin Transactions 1, (2), 145-146.[3] [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Coupling Reactions with 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine

Welcome to the technical support guide for optimizing cross-coupling reactions with the substrate 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. This document is designed for researchers, chemists, and drug developme...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for optimizing cross-coupling reactions with the substrate 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds at the aryl bromide position of this versatile building block. Our goal is to provide you with the expertise and actionable protocols needed to troubleshoot common issues and achieve high-yielding, clean reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions for this substrate?

The aryl bromide moiety on 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine is an excellent handle for various palladium-catalyzed cross-coupling reactions. The most prevalent and synthetically useful transformation is the Buchwald-Hartwig Amination , which forms a new C-N bond.[1][2] This reaction is widely used to synthesize complex aryl amines, which are common motifs in pharmaceuticals.[3] Other potential reactions include Suzuki, Heck, and Sonogashira couplings to form C-C bonds. This guide will focus primarily on the Buchwald-Hartwig amination due to its significance and common challenges.[4]

Q2: What are the critical parameters I need to control for a successful Buchwald-Hartwig amination?

A successful C-N coupling is a delicate balance of several interdependent factors.[5][6] The four pillars of optimization are:

  • Palladium Precatalyst: The source of the active Pd(0) catalyst.

  • Ligand: A crucial component that modulates the catalyst's reactivity and stability.[7]

  • Base: Required to deprotonate the amine nucleophile.[6]

  • Solvent: Influences solubility, reaction temperature, and stabilization of intermediates.[6]

Temperature and reaction time are also key variables that must be fine-tuned.[4]

Q3: How do I select the right catalyst system (precatalyst and ligand)?

Modern palladium precatalysts are generally preferred over traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ because they form the active LPd(0) catalyst more cleanly and efficiently.[7][8][9] The "G3" (third-generation) and "G4" (fourth-generation) Buchwald precatalysts are particularly effective and offer excellent stability and solubility.

The choice of ligand is paramount and depends heavily on the amine coupling partner (the nucleophile).[4][7]

  • For primary amines: Bulky, electron-rich biaryl phosphine ligands like BrettPhos are often a strong starting point.[7][10]

  • For secondary amines: Ligands such as RuPhos or DavePhos are generally effective.[7][10]

  • For challenging substrates (e.g., sterically hindered or electron-poor amines): More specialized ligands like tBuBrettPhos may be necessary.[7]

A general catalytic cycle for the Buchwald-Hartwig amination is depicted below, illustrating the critical role of the ligand-palladium complex.

Buchwald_Hartwig_Cycle cluster_cycle Catalytic Cycle cluster_reagents Pd0 LPd(0) Active Catalyst OA_Complex LPd(II)(Ar)(Br) Oxidative Addition Complex Pd0->OA_Complex Ar-Br (Oxidative Addition) Amine_Complex [LPd(II)(Ar)(HNR¹R²)]⁺Br⁻ OA_Complex->Amine_Complex + HNR¹R² Amido_Complex LPd(II)(Ar)(NR¹R²) Amine_Complex->Amido_Complex + Base - H-Base⁺Br⁻ Amido_Complex->Pd0 (Reductive Elimination) Product Ar-NR¹R² Amido_Complex->Product ArBr 1-Boc-Substrate (Ar-Br) Amine Amine (HNR¹R²) Base Base caption Figure 1. Simplified Catalytic Cycle for Buchwald-Hartwig Amination.

Figure 1. Simplified Catalytic Cycle for Buchwald-Hartwig Amination.
Q4: Is the Boc protecting group on my substrate stable under typical coupling conditions?

The tert-butoxycarbonyl (Boc) group is generally robust under the basic and neutral conditions used for most Buchwald-Hartwig reactions.[11][12] It is, however, highly sensitive to acidic conditions.[11][13][14] Since these couplings employ bases like sodium tert-butoxide or potassium phosphate, the Boc group should remain intact.[13] Standard reaction temperatures (80-110 °C) are also well-tolerated.[4][13]

Troubleshooting Guide

Problem: Low to No Conversion of Starting Material

This is one of the most common issues and can typically be traced back to the catalyst's activity or the reaction setup.

Q: My LCMS/TLC shows only starting material after several hours. What should I check first?

A: Start by diagnosing the most likely culprits: oxygen contamination and catalyst inactivity.

  • Oxygen Contamination: The active Pd(0) catalyst and phosphine ligands are sensitive to oxidation by air.[15]

    • Solution: Ensure your reaction setup is rigorously purged with an inert gas (Argon or Nitrogen). Solvents must be degassed thoroughly before use, either by sparging with an inert gas for 15-30 minutes or via several freeze-pump-thaw cycles.[15]

  • Catalyst Inactivity: The precatalyst may not be efficiently reduced to the active Pd(0) species.[15]

    • Solution: Use a modern, air-stable precatalyst like an XPhos Pd G3 or RuPhos Pd G4.[7] These are designed for reliable activation. If using a Pd(II) source like Pd(OAc)₂, a pre-activation step where the catalyst, ligand, and base are stirred together for a few minutes before adding the substrates can sometimes be beneficial.[7]

  • Inappropriate Base or Solvent: The base may not be strong enough, or the reagents may not be soluble.

    • Solution: Sodium tert-butoxide (NaOtBu) is a strong, effective base for many aminations.[4][6] For base-sensitive substrates, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, though they may require higher temperatures.[4][7] Aprotic polar solvents like toluene, dioxane, or THF are commonly used.[4][6] Ensure your starting materials are soluble in the chosen solvent at the reaction temperature.

The following flowchart provides a logical workflow for troubleshooting a failed reaction.

Troubleshooting_Flowchart Start Reaction Failed (Low/No Conversion) Check_Inert Is the system fully inert? Start->Check_Inert Degas Action: Improve degassing of solvent & vessel. Use fresh reagents. Check_Inert->Degas No Check_Catalyst Is the catalyst system appropriate? Check_Inert->Check_Catalyst Yes Degas->Check_Catalyst Screen_Ligands Action: Screen different ligands (e.g., BrettPhos, RuPhos). Use a modern precatalyst (G3/G4). Check_Catalyst->Screen_Ligands No Check_Base Is the base strong enough & soluble? Check_Catalyst->Check_Base Yes Screen_Ligands->Check_Base Screen_Bases Action: Try a stronger base (e.g., NaOtBu) or a more soluble one. Check base quality. Check_Base->Screen_Bases No Check_Temp Is the temperature optimal? Check_Base->Check_Temp Yes Screen_Bases->Check_Temp Increase_Temp Action: Increase temperature in increments (e.g., 80°C -> 100°C). Monitor for degradation. Check_Temp->Increase_Temp No Success Reaction Successful Check_Temp->Success Yes Increase_Temp->Success

Figure 2. Decision workflow for troubleshooting failed reactions.
Problem: Significant Side Product Formation

Q: My reaction works, but I see a lot of hydrodebromination (Ar-Br → Ar-H) or homocoupling byproducts. How can I minimize these?

A: These side reactions are common and often compete with the desired product formation.

  • Hydrodebromination: This occurs when the aryl bromide is reduced to the corresponding arene. It can arise from a side-reaction pathway involving β-hydride elimination if the amine or other components have available β-hydrogens.[2]

    • Solution:

      • Ligand Choice: Switching to a bulkier ligand can sterically hinder side reactions and favor the desired reductive elimination step.

      • Base: Using a different base can sometimes alter the reaction pathway and suppress this side product.

  • Homocoupling: Dimerization of the starting material can occur, especially in the presence of oxygen.[5]

    • Solution: The most effective solution is to improve the degassing procedure to rigorously exclude oxygen from the reaction mixture.[15] Optimizing catalyst loading and temperature can also help.[7]

Recommended Starting Conditions & Protocols

This table summarizes a robust set of starting conditions for screening. Always run small-scale test reactions before committing a large amount of material.

ParameterRecommended Starting PointNotes
Aryl Bromide 1.0 equiv (limiting reagent)Ensure high purity.
Amine 1.2 - 1.5 equivImpurities in amines can poison the catalyst. Purify if necessary.[16]
Pd Precatalyst XPhos Pd G3 (2 mol%)Air-stable and reliable.[7]
Base NaOtBu (1.5 - 2.0 equiv)Strong, effective base. For sensitive substrates, screen K₃PO₄ or Cs₂CO₃.[4][6]
Solvent Toluene or 1,4-DioxaneUse anhydrous, degassed solvent. Reaction concentration typically 0.1 - 0.5 M.[4][6]
Temperature 100 °CA good starting temperature. May be lowered for highly reactive substrates.[4]
Atmosphere Argon or NitrogenCrucial for success.[15]
Protocol 1: General Procedure for a Small-Scale Test Reaction

This protocol is intended for a reaction at a ~0.1 mmol scale.

Materials & Setup:

  • An oven-dried 2-dram vial with a magnetic stir bar and a PTFE-lined screw cap.

  • Inert atmosphere glovebox (ideal) or a Schlenk line.

Procedure:

  • In a glovebox: Add the 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine (0.1 mmol, 1.0 equiv), the amine coupling partner (0.12 mmol, 1.2 equiv), the palladium precatalyst (e.g., XPhos Pd G3, 0.002 mmol, 2 mol%), and the base (e.g., NaOtBu, 0.15 mmol, 1.5 equiv) to the reaction vial.

  • If not using a glovebox: Add the solids to the vial, seal the cap, and purge with argon or nitrogen for 5-10 minutes by inserting an inlet and outlet needle through the septum.

  • Add anhydrous, degassed solvent (e.g., Toluene, 1.0 mL) via syringe.

  • Place the vial in a preheated aluminum heating block or oil bath set to 100 °C.

  • Stir the reaction vigorously for 12-24 hours.

  • Monitoring: To check for progress, cool the reaction, take a small aliquot via syringe, dilute it with a suitable solvent (e.g., ethyl acetate), filter through a small plug of silica, and analyze by TLC or LCMS.

  • Work-up: Once complete, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

By systematically applying these principles and troubleshooting steps, you can overcome common challenges and successfully optimize coupling reactions for this valuable substrate.

References

  • The Buchwald–Hartwig Amination After 25 Years. (2019). ResearchGate. Available from: [Link]

  • Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

  • Condition Optimization for Buchwald-Hartwig Reactions. (2025, January 2). WuXi AppTec. Available from: [Link]

  • Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available from: [Link]

  • Big data behind cheat sheets for optimising Buchwald–Hartwig cross-couplings. (2020, November 12). Chemistry World. Available from: [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Florida State University Libraries. Available from: [Link]

  • What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. (2020, October 20). Royal Society of Chemistry. Available from: [Link]

  • Honoring 25 Years of the Buchwald–Hartwig Amination. (2019, August 16). ACS Publications. Available from: [Link]

  • Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases. DSpace@MIT. Available from: [Link]

  • Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. (2019, March 15). ACS Publications. Available from: [Link]

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025, January 22). Royal Society of Chemistry. Available from: [Link]

  • Is the protecting group boc of the amino group stable at 37°C?. (2024, July 13). ResearchGate. Available from: [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available from: [Link]

  • Boc Protecting Group for Amines. (2023, December 22). Chemistry Steps. Available from: [Link]

  • Boc-Protected Amino Groups. Organic Chemistry Portal. Available from: [Link]

Sources

Optimization

Overcoming poor in vivo efficacy of substituted piperidines.

Technical Support Center: Substituted Piperidines Optimization Current Status: Online Ticket ID: #PIP-OPT-2026 Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Substituted Piperidines Optimization

Current Status: Online Ticket ID: #PIP-OPT-2026 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Overcoming Poor In Vivo Efficacy of Substituted Piperidines

Overview: The "Piperidine Paradox"

Welcome to the technical support hub for substituted piperidines. You are likely here because your lead compound shows single-digit nanomolar potency in biochemical assays (


 nM) but fails to demonstrate significant efficacy in rodent models.

This discrepancy is often termed the "Piperidine Paradox." The piperidine scaffold is a privileged structure in drug discovery (found in opioids, antihistamines, and antipsychotics), but its physicochemical properties—specifically its basicity (


) and lipophilicity—create a specific set of liabilities that kill in vivo performance.

This guide is structured to troubleshoot these liabilities systematically: Metabolic Instability , CNS/Efflux Issues , Lysosomal Trapping , and hERG Toxicity .

Diagnostic Workflow

Before modifying your molecule, identify the root cause of the efficacy loss using this logic flow.

PiperidineTroubleshooting Start ISSUE: High In Vitro Potency Low In Vivo Efficacy Step1 Check Pharmacokinetics (PK) Is Plasma Exposure Low? Start->Step1 Metabolism High Clearance? (Microsomal Stability) Step1->Metabolism Yes (Low AUC) Permeability Low Brain/Plasma Ratio? (MDR1-MDCK Assay) Step1->Permeability No (Good AUC) Action_Met DIAGNOSIS: Metabolic Instability (N-dealkylation / Ring Oxidation) Metabolism->Action_Met High Cl_int Trapping High Vd, Long Half-life, but Low Efficacy? Permeability->Trapping Efflux Ratio < 2 Action_Pgp DIAGNOSIS: P-gp Efflux Substrate Permeability->Action_Pgp Efflux Ratio > 2 Action_Lyso DIAGNOSIS: Lysosomal Trapping ( sequestration) Trapping->Action_Lyso High Tissue Accumulation

Figure 1: Diagnostic logic for isolating the cause of poor in vivo efficacy in piperidine series.

Module 1: Metabolic Instability (The "Quick Kill")

Q: My compound is cleared rapidly in rat microsomes (




L/min/mg). Where is the metabolic "soft spot"?

A: Substituted piperidines are prime targets for Cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2D6. The attack usually occurs at two distinct vectors:

  • N-Dealkylation: The lone pair on the nitrogen facilitates Single Electron Transfer (SET), leading to oxidation of the

    
    -carbon (the carbon next to the nitrogen). This cleaves off the N-substituent.[1]
    
  • Ring Oxidation: The C3 and C4 positions (if unsubstituted) are electron-rich and prone to hydroxylation.

Technical Solution: Strategic Blocking & Electronic Deactivation To fix this, you must lower the electron density of the piperidine ring or sterically block the site of attack.

StrategyMechanismStructural ModificationImpact on pKa
Fluorination Electronic DeactivationAdd Fluorine to C3 or C4 position. The electronegativity pulls density from C-H bonds, preventing oxidation.Lowers pKa by ~1-2 units
Steric Shielding Steric HindranceAdd a methyl group adjacent to the Nitrogen (

-methylation). Blocks CYP approach.
Minimal change
Bioisostere Ring Topology ChangeReplace piperidine with Morpholine (adds oxygen) or Azetidine (strained ring).Lowers pKa & LogP
Spiro-cycles Conformational LockConvert to 2-azaspiro[3.3]heptane . Reduces planarity and metabolic access.Maintains basicity

Reference:

  • Strategies for blocking metabolic soft spots in piperidines. [1, 7][2][3][4][5][6][7][8][9][10][11][12]

Module 2: CNS Penetration & Efflux (The "Access" Issue)

Q: I have good plasma exposure, but no efficacy in my CNS model. Is my compound getting into the brain?

A: Piperidines are notorious P-glycoprotein (P-gp/MDR1) substrates. If your compound has a basic amine (


) and high hydrogen bond donor (HBD) count, P-gp will actively pump it out of the blood-brain barrier (BBB).

The "Rule of 4" for P-gp Avoidance: If (N + O atoms) + (H-bonds) > 8, your compound is likely a P-gp substrate.

Technical Solution: Reducing P-gp Recognition

  • Cap the Amine: If the basic nitrogen is not essential for binding, convert it to an amide or sulfonamide (removes the positive charge).

  • Lower the pKa: P-gp prefers cationic species. Introduce a proximal electron-withdrawing group (e.g.,

    
     or F) to drop the pKa below 7.5.
    
  • N-Oxides: In some antiviral contexts, converting the piperidine to an N-oxide reduced hERG liability and maintained potency, though this may affect permeability [10].

Protocol: MDR1-MDCK Permeability Assay See "Experimental Protocols" section below for the step-by-step validation method.

Module 3: Lysosomal Trapping (The "Phantom" Volume)

Q: My compound has a huge Volume of Distribution (


 L/kg) and long half-life, but low potency in vivo. Why? 

A: You are likely experiencing Lysosomal Trapping . Lysosomes are acidic organelles (pH ~4.5). Lipophilic basic amines (like many piperidines) freely cross the lysosomal membrane in their neutral form. Once inside, they become protonated (ionized) due to the low pH. The ionized form cannot cross the membrane back out, becoming "trapped."[13][14]

  • The Consequence: The drug accumulates in lysosomes (up to 1000-fold higher than cytosol) rather than binding to your target in the cytosol or nucleus.[12]

  • The Red Flag: High liver/lung tissue concentrations but low efficacy.

Technical Solution: The "LogP/pKa" Balance To escape the lysosome, you must shift the physicochemical properties so the compound is less lipophilic or less basic.

  • Target: Reduce LogP < 2 OR Reduce pKa < 6.5.

  • Action: Incorporate polar groups (ethers, sulfones) to lower LogP.

Reference:

  • Mechanisms of lysosomal trapping of basic amines. [14, 24]

Module 4: Safety & hERG Toxicity

Q: I cannot dose higher because of hERG inhibition (




M). How do I design out this cardiotoxicity?

A: The hERG potassium channel has a large hydrophobic pore with aromatic residues (Tyr652, Phe656) that trap lipophilic, basic molecules—the exact description of a typical substituted piperidine.

Technical Solution: Breaking the Pharmacophore

  • Zwitterions: Introduce a carboxylic acid to create a zwitterion. The neutral net charge drastically reduces hERG affinity.

  • Rigidification: Constrain the piperidine into a bicyclic system (e.g., tropane or quinuclidine). This prevents the "induced fit" required for hERG blocking.

  • Oxygen Incorporation: Replace the piperidine with a morpholine or tetrahydropyran . The oxygen atom reduces lipophilicity and basicity simultaneously.

Reference:

  • Reducing hERG liability by lowering basicity and lipophilicity.[15] [1, 3][2][3][4][5][6][7][8][9][10][11][12]

Experimental Protocols

Protocol A: Lysosomal Trapping Competition Assay

Use this to confirm if your high Vd is due to trapping.

Materials:

  • Fa2N-4 immortalized hepatocytes (or HeLa cells).

  • LysoTracker™ Red DND-99 (50 nM).

  • Ammonium Chloride (

    
    , 10 mM) - The Control .
    
  • Test Compound (1

    
    M).
    

Workflow:

  • Seeding: Plate cells in 96-well plates and incubate for 24h.

  • Treatment:

    • Group A: Incubate cells with Test Compound (1

      
      M) + LysoTracker Red.
      
    • Group B (Control): Incubate cells with Test Compound + LysoTracker Red + 10 mM

      
       .
      
    • Note:

      
       neutralizes lysosomal pH, preventing trapping.
      
  • Incubation: 30 minutes at 37°C.

  • Wash: Wash cells 3x with ice-cold PBS to remove non-sequestered drug.

  • Analysis: Lyse cells and measure intracellular drug concentration via LC-MS/MS.

  • Interpretation:

    • If Concentration (Group A) >> Concentration (Group B), your compound is lysosomally trapped.

    • If Concentration (A)

      
       Concentration (B), the accumulation is due to non-specific binding, not trapping.
      
Protocol B: Microsomal Stability (Metabolic Clearance)

Materials:

  • Rat/Human Liver Microsomes (0.5 mg/mL protein).

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

  • Test Compound (1

    
    M).
    

Workflow:

  • Pre-incubation: Mix microsomes and test compound in phosphate buffer (pH 7.4). Equilibrate at 37°C for 5 min.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: Aliquot 50

    
    L at 
    
    
    
    min.
  • Quenching: Immediately add to 150

    
    L ice-cold Acetonitrile (containing internal standard).
    
  • Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(concentration) vs. time. The slope

    
     gives 
    
    
    
    .
    • 
      .
      

Visualizing Metabolic Soft Spots

This diagram illustrates the specific atomic sites on the piperidine ring that must be protected to improve stability.

PiperidineMetabolism N1 N (Basic) C2 C2 (Alpha) N1->C2 C3 C3 (Beta) C2->C3 Sol1 Fix: Add alpha-Methyl C2->Sol1 C4 C4 (Gamma) C3->C4 C5 C5 (Beta) C4->C5 Sol2 Fix: Add Fluorine C4->Sol2 C6 C6 (Alpha) C5->C6 C6->N1 Attack1 N-Dealkylation (CYP3A4) Attack1->C2 Oxidation Attack2 Hydroxylation (CYP2D6) Attack2->C4 Oxidation

Figure 2: Metabolic vulnerability map of the piperidine scaffold. Red nodes indicate sites of N-dealkylation; Yellow nodes indicate sites of ring oxidation.

References

  • Berlin, M., et al. (2010).[3] "Reduction of hERG inhibitory activity in the 4-piperidinyl urea series of H3 antagonists." Bioorganic & Medicinal Chemistry Letters.

  • Spirocyclic Piperidine Bioisostere. (2023).[16] Enamine.

  • Drug Hunter. (2024).[6][9][15][17] "Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks."

  • Ho, J., et al. (2011). "Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design." ACS Medicinal Chemistry Letters.

  • Pecic, S., et al. (2019). "Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability." Prostaglandins & Other Lipid Mediators.[18]

  • Nevado, C., et al. (2023). "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications." Molecules.

  • Bezençon, O., et al. (2009). "Structure-Based Design of Substituted Piperidines as a New Class of Highly Efficacious Oral Direct Renin Inhibitors." Journal of Medicinal Chemistry.

  • Syed, S. B., et al. (2017). "Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer."[19] Scientific Reports.

  • Charles River Laboratories. (2025).[6][20] "Lysosomal Trapping Assays."

  • Tagat, J. R., et al. (2010). "Mitigating hERG Inhibition: Design of Orally Bioavailable CCR5 Antagonists." ACS Medicinal Chemistry Letters.

  • Fu, Z., et al. (2020).[7] "Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450."[7][21] Dalton Transactions.[7]

  • BenchChem. (2025). "Technical Support Center: Optimizing In Vivo Studies with Novel Pyrazine-Piperidine Derivatives."

  • Li, Y., et al. (2023). "Application of Chiral Piperidine Scaffolds in Drug Design." Thieme Connect.

  • Kazuki, Y., et al. (2025). "Lysosomal trapping of 4-dimethylamino-1-{3-(1-methyl-1H-imidazole-2-yl)propanoyl}piperidine... in human aortic vascular smooth muscle cells." Journal of Toxicological Sciences.

  • Gombar, V., et al. (2024). "Validating the Use of Rational Modification of Compounds to Reduce P-gp Efflux." Scientific Archives.

  • Scripps Research. (2024).[6][9][15][17] "New modular strategy reduces piperidine synthesis steps for pharmaceuticals." News-Medical.

  • XenoTech. (2023). "ADME 101 Drug Transporter Studies: Lysosomal Trapping Webinar."

  • LibreTexts. (2024). "Drug Modifications to Improve Stability."

  • Blumberg Institute. (2024).[6][9][15][17] "Bioisosteres of Piperazine & Related Diamines."

  • UMKC. (2024). "Drug Delivery that Overcomes P-glycoprotein Mediated Drug Efflux."[22]

  • MDPI. (2023). "Enhancing Paclitaxel Efficacy with Piperine-Paclitaxel Albumin Nanoparticles."

  • PubMed. (2018). "Piperine-mediated drug interactions and formulation strategy for piperine."

  • PubMed. (2025). "Piperidine-containing drugs and recently studied analogs."[2][3][17]

  • Daniel, W. A. (2003). "Lysosomal trapping as an important mechanism involved in the cellular distribution of perazine."[23] European Neuropsychopharmacology.

Sources

Troubleshooting

Strategies to control stereochemistry during piperidine synthesis.

Welcome to the technical support center for stereocontrolled piperidine synthesis. The piperidine motif is a cornerstone in medicinal chemistry and natural product synthesis, making its stereoselective construction a cri...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for stereocontrolled piperidine synthesis. The piperidine motif is a cornerstone in medicinal chemistry and natural product synthesis, making its stereoselective construction a critical challenge for researchers.[1] This guide is designed to provide practical, in-depth solutions to common issues encountered during the synthesis of these vital heterocyclic scaffolds. Here, we move beyond simple protocols to explain the underlying principles that govern stereoselectivity, empowering you to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling stereochemistry in piperidine synthesis?

Controlling the three-dimensional arrangement of atoms in the piperidine ring is paramount as the biological activity of piperidine-containing compounds can be critically dependent on their stereochemistry.[2] The main strategies can be broadly categorized as:

  • Substrate-Controlled Syntheses: These methods rely on the inherent chirality of the starting material to direct the stereochemical outcome of the cyclization. A common approach is to use chiral pool-derived materials, such as amino acids, which provide a predefined stereocenter that influences the formation of new stereocenters during ring closure.[3]

  • Auxiliary-Controlled Syntheses: A chiral auxiliary is a temporary chiral group attached to the substrate to direct the stereoselective formation of the piperidine ring. After the desired transformation, the auxiliary is cleaved and can often be recovered.[3][4] This method offers excellent stereocontrol but requires additional synthetic steps for attachment and removal.

  • Reagent-Controlled Syntheses: In this approach, a chiral reagent is used to introduce stereochemistry. A classic example is the use of chiral hydroborating agents to set a stereocenter that then directs subsequent ring-forming reactions.

  • Catalyst-Controlled Syntheses: This is a highly efficient and atom-economical approach where a small amount of a chiral catalyst is used to generate a chiral product.[3] Key examples include transition-metal catalyzed reactions (e.g., rhodium, palladium, iridium) and organocatalyzed reactions.[5][6][7][8]

Q2: I'm planning an aza-Diels-Alder reaction to synthesize a tetrahydropyridine precursor. What factors are crucial for achieving high diastereoselectivity?

The aza-Diels-Alder reaction is a powerful tool for constructing the piperidine core.[9][10] Achieving high diastereoselectivity hinges on several factors:

  • Lewis Acid Catalyst: The choice of Lewis acid is critical. Chiral boron reagents, for instance, have been shown to mediate asymmetric aza-Diels-Alder reactions with high enantioselectivity.[11] The Lewis acid coordinates to the imine, lowering its LUMO energy and influencing the facial selectivity of the diene's approach.

  • Imine Substituents: The steric and electronic properties of the substituents on both the nitrogen and carbon atoms of the imine play a significant role. Bulky groups can effectively shield one face of the imine, leading to preferential attack from the less hindered side.

  • Solvent and Temperature: The reaction solvent can influence the aggregation state and reactivity of the Lewis acid-imine complex. Lowering the reaction temperature generally enhances selectivity by favoring the transition state with the lowest activation energy.

Q3: My catalytic asymmetric hydrogenation of a pyridine derivative is giving low enantiomeric excess (ee). What should I investigate?

Low enantiomeric excess in asymmetric hydrogenations of pyridines or their derivatives is a common challenge. Here are key areas to troubleshoot:

  • Catalyst and Ligand Choice: The combination of the metal precursor (e.g., Rhodium, Ruthenium, Iridium) and the chiral ligand is the most critical factor.[12] Different ligands exhibit varying degrees of effectiveness for different substrates. It's often necessary to screen a panel of chiral ligands to find the optimal one for your specific substrate.

  • Substrate Purity: Impurities in the substrate can poison the catalyst, leading to reduced activity and selectivity. Ensure your pyridine derivative is of high purity.

  • Hydrogen Pressure and Temperature: These parameters can significantly impact both the rate and selectivity of the reaction. A systematic optimization of pressure and temperature is often required.

  • Solvent: The solvent can affect the solubility of the catalyst and substrate, as well as the conformation of the catalyst-substrate complex. Protic solvents, for example, can sometimes compete for coordination to the metal center.

Q4: I am considering an intramolecular Michael addition (aza-Michael reaction) for piperidine synthesis. What are the key considerations for stereocontrol?

The intramolecular aza-Michael reaction is a robust method for forming the piperidine ring. Stereocontrol can be achieved through:

  • Organocatalysis: Chiral amines or squaramides can catalyze the enantioselective intramolecular conjugate addition of an amine to an α,β-unsaturated system.[13] The catalyst forms a chiral iminium ion or activates the Michael acceptor through hydrogen bonding, leading to a highly stereoselective cyclization.

  • Substrate-Control: The presence of existing stereocenters on the tether connecting the amine and the Michael acceptor can direct the diastereoselectivity of the ring closure. The reaction will favor the formation of a chair-like transition state that minimizes steric interactions.

Troubleshooting Guide

Problem 1: Low Diastereoselectivity in a Reductive Amination/Cyclization Cascade

Scenario: You are attempting a one-pot synthesis of a 2,6-disubstituted piperidine from a 1,5-dicarbonyl compound and a primary amine, followed by reduction. The resulting product is a mixture of cis and trans diastereomers with poor selectivity.

Potential Causes & Solutions:

Potential Cause Scientific Rationale Suggested Solution
Equilibrating Iminium Ions The initially formed iminium ions can equilibrate, leading to a loss of stereochemical information before reduction.1. Choice of Reducing Agent: Use a sterically demanding reducing agent like L-Selectride, which may selectively reduce the thermodynamically more stable iminium ion.[14] 2. Temperature Control: Lowering the reaction temperature can slow down the rate of equilibration relative to the rate of reduction.
Thermodynamic vs. Kinetic Control The reaction conditions may favor a thermodynamic mixture of products rather than the kinetically preferred diastereomer.1. Iron-Catalyzed Equilibration: In some cases, an iron catalyst can be used to equilibrate a mixture of diastereomers to the more stable cis-isomer.[5] 2. pH Control: The pH of the reaction can influence the rate of iminium ion formation and cyclization. Experiment with buffered conditions.
Substrate Conformation The conformation of the acyclic precursor may not strongly favor the formation of one diastereomer upon cyclization.1. Introduce Steric Bias: Modify the substrate to include a bulky group that will favor a specific conformation in the transition state.

Experimental Workflow: Optimizing Diastereoselectivity

G cluster_0 Troubleshooting Low Diastereoselectivity cluster_1 Kinetic Approach cluster_2 Thermodynamic Approach start Low d.r. in Reductive Amination q1 Is the reaction under kinetic or thermodynamic control? start->q1 k1 Screen Bulky Reducing Agents (e.g., L-Selectride) q1->k1  Kinetic t1 Use Equilibration Catalyst (e.g., Iron-based) q1->t1  Thermodynamic k2 Optimize Temperature (-78°C to RT) k1->k2 k3 Vary Solvent Polarity k2->k3 end_k Improved Kinetic Selectivity k3->end_k t2 Adjust pH with Buffers t1->t2 t3 Prolong Reaction Time t2->t3 end_t Improved Thermodynamic Selectivity t3->end_t

Caption: Decision workflow for troubleshooting low diastereoselectivity.

Problem 2: Poor Enantioselectivity in a Catalytic Asymmetric Aza-Diels-Alder Reaction

Scenario: You are using a chiral Lewis acid catalyst for an aza-Diels-Alder reaction between an imine and a diene, but the product is obtained with low enantiomeric excess (ee).

Potential Causes & Solutions:

Potential Cause Scientific Rationale Suggested Solution
Mismatched Catalyst/Substrate The chiral environment created by the catalyst may not effectively differentiate between the two prochiral faces of the imine or diene.1. Ligand Screening: Synthesize or purchase a small library of related chiral ligands with varying steric and electronic properties.[15] 2. Substrate Modification: Alter the substituents on the imine or diene to enhance the stereochemical communication with the catalyst.
Background Uncatalyzed Reaction A non-selective, uncatalyzed reaction may be competing with the desired catalytic cycle, leading to a racemic background product.1. Lower Temperature: Reduce the reaction temperature to slow down the uncatalyzed pathway, which typically has a higher activation energy. 2. Catalyst Loading: Increase the catalyst loading to favor the catalyzed pathway, though this has cost implications.
Catalyst Deactivation/Decomposition The catalyst may be sensitive to air, moisture, or impurities in the reagents or solvent.1. Rigorous Anhydrous/Inert Conditions: Ensure all glassware is oven-dried, solvents are freshly distilled, and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen). 2. Use of Additives: Some reactions benefit from additives like molecular sieves to scavenge trace amounts of water.

Mechanism: Chiral Phosphine-Catalyzed [4+2] Annulation

A powerful strategy for enantioselective piperidine synthesis is the use of chiral phosphines to catalyze the [4+2] annulation of imines with allenes.[8]

G cluster_0 Catalytic Cycle cat Chiral Phosphine (R₃P*) allene Allene cat->allene + zwitterion Zwitterionic Intermediate allene->zwitterion Nucleophilic Attack imine Imine zwitterion->imine + adduct Cycloadduct imine->adduct [4+2] Annulation product Chiral Piperidine Derivative adduct->product Release product->cat Regenerates Catalyst

Caption: Catalytic cycle for enantioselective [4+2] annulation.

Problem 3: Incomplete Cyclization or Side Product Formation in an Intramolecular Hydroamination

Scenario: You are attempting an intramolecular hydroamination of an amino-alkene to form a piperidine, but the reaction stalls, or you observe significant amounts of undesired side products.

Potential Causes & Solutions:

Potential Cause Scientific Rationale Suggested Solution
Catalyst Inhibition The amine substrate or the piperidine product can act as a ligand for the metal catalyst, leading to catalyst inhibition.1. Use of N-Protecting Groups: Employ a protecting group on the nitrogen (e.g., Boc, Cbz) that can be removed after cyclization. This modulates the nucleophilicity of the nitrogen. 2. Additive Screening: Some hydroamination reactions benefit from the addition of co-catalysts or activators.
Unfavorable Ring Closure (Baldwin's Rules) The geometry of the substrate may disfavor the required 6-endo or 6-exo-trig cyclization pathway.1. Re-evaluate Substrate Design: Ensure the tether length and substitution pattern are amenable to the desired cyclization mode. 2. Alternative Catalytic System: Some catalysts, like gold(I) complexes, are known to be effective for the intramolecular hydroamination of N-allenyl carbamates to form vinyl piperidines.[5]
Oxidative Side Reactions For palladium-catalyzed oxidative aminations, over-oxidation or side reactions can compete with the desired cyclization.1. Control of Oxidant: Carefully control the stoichiometry of the oxidant. 2. Ligand Modification: The choice of ligand can influence the stability and reactivity of the palladium intermediates, minimizing side reactions. A pyridine-oxazoline (Pyox) ligand has been shown to be effective in Pd-catalyzed asymmetric aminoacetoxylation of unactivated alkenes.[5]

Protocol: Gold-Catalyzed Cyclization for Piperidin-4-ol Synthesis

This one-pot procedure involves a sequence of a gold-catalyzed cyclization, chemoselective reduction, and a spontaneous Ferrier rearrangement.[16]

Step 1: Amide Formation

  • To a solution of the N-homopropargyl amine in an appropriate solvent (e.g., CH₂Cl₂), add the desired carboxylic acid or acid chloride and a suitable base (e.g., triethylamine).

  • Stir at room temperature until the reaction is complete (monitored by TLC).

Step 2: One-Pot Cyclization/Reduction/Rearrangement

  • To the crude amide from Step 1, add a gold(I) catalyst (e.g., Ph₃PAuCl/AgOTf).

  • Stir at room temperature for 1 hour.

  • Cool the reaction to the desired temperature (e.g., -40 °C).

  • Add a reducing agent such as catecholborane and monitor the reaction by TLC.

  • Upon completion, quench the reaction with methanol.

  • Work up the reaction with a saturated aqueous solution of disodium tartrate followed by 10% NaOH.

  • Extract the product with an organic solvent.

This modular approach allows for the flexible and diastereoselective synthesis of highly substituted piperidin-4-ols.[16]

References

  • Hattori, K.; Yamamoto, H. Asymmetric Aza-Diels-Alder Reaction Mediated by Chiral Boron Reagent. J. Org. Chem.1992 , 57, 3264–3265. [Link]

  • MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules2022 , 27(15), 4985. [Link]

  • Organic Chemistry Portal. Synthesis of piperidines. [Link]

  • Li, X. et al. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. J. Am. Chem. Soc.2023 , 145(26), 14221–14226. [Link]

  • Naito, Y. et al. Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein J. Org. Chem.2022 , 18, 356-363. [Link]

  • Livinghouse, T. et al. A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. J. Am. Chem. Soc.2008 , 130(4), 1156–1157. [Link]

  • Zhang, J. et al. A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols. Org. Lett.2011 , 13(20), 5580–5583. [Link]

  • Google Patents.
  • Yang, Y. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. Org. Biomol. Chem.2015 , 13, 3871-3886. [Link]

  • ResearchGate. Stereoselective Synthesis of Piperidines. [Link]

  • Rovis, T. et al. Zn-Catalyzed Enantio- and Diastereoselective Formal [4 + 2] Cycloaddition Involving Two Electron-Deficient Partners: Asymmetric Synthesis of Piperidines from 1-Azadienes and Nitro-Alkenes. J. Am. Chem. Soc.2015 , 137(13), 4445–4452. [Link]

  • Zhang, J. et al. Palladium/GF-Phos-catalyzed asymmetric carbenylative amination to access chiral pyrrolidines and piperidines. Chem. Sci.2022 , 13, 11164-11171. [Link]

  • Fu, G. C. et al. Catalytic Asymmetric Synthesis of Piperidine Derivatives through the [4 + 2] Annulation of Imines with Allenes. J. Am. Chem. Soc.2005 , 127(35), 12204–12205. [Link]

  • Aubé, J. et al. Regio- and Diastereoselective Synthesis of Highly Substituted, Oxygenated Piperidines from Tetrahydropyridines. J. Org. Chem.2015 , 80(14), 7127–7142. [Link]

  • O'Brien, P. et al. Catalytic Asymmetric Synthesis of Piperidines from Pyrrolidine. Org. Lett.2009 , 11(9), 1963–1966. [Link]

  • ResearchGate. Synthesis of piperidinones by an aza Diels-Alder reaction. [Link]

  • Amgen. A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Org. Lett.2024 . [Link]

  • ResearchGate. Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. [Link]

  • Turner, N. J. et al. Combining bio- and organocatalysis for the synthesis of piperidine alkaloids. Chem. Commun.2022 , 58(15), 2495-2498. [Link]

  • Kerr, M. A. et al. A Diels-Alder approach to the stereoselective synthesis of 2,3,5,6-tetra- and 2,3,4,5,6-pentasubstituted piperidines. Org. Lett.2006 , 8(1), 177-180. [Link]

  • Google Patents.
  • Adriaenssens, L. Stereoselective synthesis of piperidines. PhD thesis, University of Glasgow, 2008. [Link]

  • Grieco, P. A. et al. Aza Diels-Alder reactions in aqueous solution: cyclocondensation of dienes with simple iminium salts generated under Mannich conditions. J. Am. Chem. Soc.1989 , 111(16), 6287–6294. [Link]

  • MDPI. Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. Molecules2023 , 28(1), 291. [Link]

  • ResearchGate. Highly diastereoselective synthesis of piperidine-2-one-substituted pyridinium salts from pyridinium ylides, aldehydes, Michael acceptors and ammonium acetate. [Link]

  • Coldham, I. et al. Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. J. Org. Chem.2022 , 87(13), 8586–8596. [Link]

  • Simon Fraser University. Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. [Link]

  • University of York. Asymmetric Synthesis. [Link]

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Reference Data & Comparative Studies

Validation

A comparative study of the pharmacological properties of various substituted piperidines.

Focus: 4-Anilidopiperidines (Opioids) vs. 4-Phenylpiperidines (Sigma/Dopamine Ligands) Executive Summary: The Piperidine Privilege The piperidine ring is a "privileged scaffold" in medicinal chemistry, capable of present...

Author: BenchChem Technical Support Team. Date: February 2026

Focus: 4-Anilidopiperidines (Opioids) vs. 4-Phenylpiperidines (Sigma/Dopamine Ligands)

Executive Summary: The Piperidine Privilege

The piperidine ring is a "privileged scaffold" in medicinal chemistry, capable of presenting diverse pharmacophores to G-Protein Coupled Receptors (GPCRs). This guide provides a technical comparison of two critical subclasses of substituted piperidines:

  • 4-Anilidopiperidines: Represented by the Fentanyl series.[1][2][3] These are highly potent

    
    -opioid receptor (MOR) agonists characterized by high lipophilicity and rapid blood-brain barrier (BBB) penetration.[3]
    
  • 4-Phenylpiperidines: Represented by Pethidine (Meperidine) and Haloperidol (a butyrophenone with a piperidine core). These derivatives display a broader pharmacological profile, transitioning from moderate opioid activity to high affinity for Sigma-1 (

    
    ) and Dopamine (
    
    
    
    ) receptors depending on N-substitution.

Key Insight for Developers: The switch from a 4-phenyl to a 4-anilido substituent on the piperidine ring typically results in a 10-100x increase in MOR potency, driven by optimized


-

stacking interactions within the receptor pocket.

Comparative Analysis: The Fentanyl Series (4-Anilidopiperidines)

This class is the gold standard for synthetic opioid analgesia. The structure-activity relationship (SAR) focuses on the N-phenethyl group and the 4-anilido moiety.

Pharmacological Performance Matrix

The following table contrasts the key congeners used in clinical anesthesia. Note the dramatic impact of the ester group in Remifentanil on metabolic stability.

CompoundSub-ClassMOR Affinity (

, nM)
LogP (Lipophilicity)Context-Sensitive Half-Life (min)*Metabolic Mechanism
Fentanyl 4-Anilido1.24.05260CYP3A4 N-dealkylation
Sufentanil 4-Anilido (Thienyl)0.143.9530CYP3A4 N-dealkylation
Alfentanil 4-Anilido (Tetrazolinone)20.02.1650CYP3A4 N-dealkylation
Remifentanil 4-Anilido (Ester)14.01.583-4Non-specific Esterase Hydrolysis
Carfentanil 4-Anilido (4-COOMe)0.0243.60>300CYP450

*Context-sensitive half-life after a 4-hour infusion.

Mechanistic Insights
  • Potency Driver: Carfentanil's extreme potency (

    
     nM) is attributed to the 4-carbomethoxy group, which locks the piperidine ring in a conformation that perfectly mimics the enkephalin tyrosine residue.
    
  • PK Optimization: Alfentanil has a lower

    
     (6.5) compared to Fentanyl (8.4). At physiological pH (7.4), a much higher fraction of Alfentanil is non-ionized (~90%), allowing for ultra-rapid BBB penetration despite lower overall lipophilicity.
    
  • Safety by Design: Remifentanil incorporates a methyl ester moiety. This "soft drug" design ensures rapid hydrolysis by blood and tissue esterases, making its duration of action independent of hepatic or renal function—a critical feature for neurosurgery.

Structural Divergence: 4-Phenylpiperidines[4]

When the nitrogen of the 4-substituent is replaced by a carbon (changing anilido to phenyl), the pharmacological profile shifts.

  • Pethidine (Meperidine): A 4-phenylpiperidine ester. It has 1/10th the potency of morphine. Crucially, its metabolite norpethidine is a pro-convulsant, highlighting the toxicity risks of this scaffold.

  • Sigma/Dopamine Switch: Adding a butyrophenone chain to a 4-phenylpiperidine yields Haloperidol . The pharmacophore shifts from MOR agonism to

    
     antagonism and high 
    
    
    
    receptor affinity. This demonstrates the scaffold's versatility in treating psychosis vs. pain.

Visualization: SAR Decision Tree & Signaling

The following diagram illustrates the structural divergence and the downstream G-protein signaling pathways activated by these ligands.

Piperidine_SAR Scaffold Piperidine Scaffold Anilido 4-Anilido Substitution (Fentanyl Class) Scaffold->Anilido N-linkage Phenyl 4-Phenyl Substitution (Pethidine/Haloperidol) Scaffold->Phenyl C-linkage MOR Mu-Opioid Receptor (MOR) Anilido->MOR High Affinity (nM range) Gi Gi/o Protein Activation MOR->Gi Coupling Effect_Analgesia Inhibit cAMP Analgesia / Sedation Gi->Effect_Analgesia Phenyl->MOR Low Affinity (uM range) D2 Dopamine D2 Receptor Phenyl->D2 If N-butyrophenone Sigma Sigma-1 Receptor Phenyl->Sigma If N-alkyl Effect_Psych Modulate Ca2+ Antipsychotic / Neuroprotection D2->Effect_Psych Sigma->Effect_Psych

Figure 1: Structural divergence of the piperidine scaffold leading to distinct pharmacological outcomes (Opioid vs. Dopaminergic/Sigma pathways).

Experimental Protocol: [³H]-DAMGO Radioligand Binding Assay

To objectively compare the affinity of novel piperidine derivatives against the Fentanyl standard, the following competitive binding assay is the industry standard. This protocol uses [³H]-DAMGO, a highly selective MOR agonist.

Materials
  • Source Tissue: CHO-K1 cells stably expressing human

    
    -opioid receptor (hMOR).
    
  • Radioligand: [³H]-DAMGO (Specific Activity ~50 Ci/mmol).

  • Reference Ligand: Unlabeled Naloxone (to define non-specific binding).

  • Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1 mM EGTA.

Step-by-Step Methodology
  • Membrane Preparation:

    • Harvest CHO-hMOR cells and homogenize in ice-cold Tris buffer using a Polytron homogenizer (2 bursts, 10s).

    • Centrifuge at 40,000

      
       for 20 min at 4°C.
      
    • Resuspend pellet in buffer to a final protein concentration of 200-300

      
      .
      
  • Incubation:

    • In a 96-well plate, add 50

      
       of test compound (varying concentrations: 
      
      
      
      to
      
      
      M).
    • Add 50

      
       of [³H]-DAMGO (Final concentration: ~1 nM, close to its 
      
      
      
      ).
    • Add 100

      
       of membrane suspension.
      
    • Non-Specific Binding (NSB): Define using 10

      
       Naloxone in separate wells.
      
    • Incubate for 60 minutes at 25°C to reach equilibrium.

  • Filtration & Counting:

    • Terminate reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester.

    • Wash filters

      
       with ice-cold Tris buffer.
      
    • Dry filters and add liquid scintillation cocktail.

    • Count radioactivity (CPM) via liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding:

      
      .[4]
      
    • Fit data to a one-site competition model (Cheng-Prusoff equation) to determine

      
      :
      
      
      
      
      Where
      
      
      is radioligand concentration and
      
      
      is the dissociation constant of [³H]-DAMGO.

References

  • Maguire, P., et al. "Pharmacological profiles of fentanyl, carfentanil, and other 4-anilidopiperidines at the mu-opioid receptor." European Journal of Pharmacology.

  • Egan, T. D. "Remifentanil versus alfentanil: comparative pharmacokinetics and pharmacodynamics in healthy adult male volunteers."[5] Anesthesiology.

  • Vardanyan, R. S., & Hruby, V. J. "Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications." Future Medicinal Chemistry.

  • Volpe, D. A., et al. "Uniform assessment and ranking of opioid Mu receptor binding constants for selected opioid drugs." Regulatory Toxicology and Pharmacology.

  • US Drug Enforcement Administration. "Fentanyl and Analogues: Structure-Activity Relationships." Microgram Journal.

Sources

Comparative

A Comparative Purity Analysis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine from Diverse Suppliers

In the landscape of pharmaceutical research and development, the purity of starting materials and intermediates is a cornerstone of drug safety and efficacy.[1] Intermediates, such as 1-Boc-2-[(3-bromo-phenylamino)-methy...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the purity of starting materials and intermediates is a cornerstone of drug safety and efficacy.[1] Intermediates, such as 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine, are critical building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs). The presence of impurities, even in trace amounts, can significantly impact the final API's quality, potentially leading to adverse effects or reduced therapeutic efficacy.[1][2] Consequently, a rigorous assessment of the purity of these intermediates from various suppliers is not merely a quality control measure but a strategic imperative in the drug development process.[3]

This guide provides a comprehensive framework for the purity assessment of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine sourced from different commercial suppliers. We will delve into the rationale behind the selection of analytical techniques, present detailed experimental protocols, and offer a comparative analysis of hypothetical data to empower researchers, scientists, and drug development professionals in making informed decisions.

The Significance of Purity in Pharmaceutical Intermediates

The quality of an API is intrinsically linked to the quality of its intermediates.[3] Impurities can arise from various sources, including the starting materials, by-products of the synthesis, and degradation products.[4] These impurities can be carried through subsequent synthetic steps and ultimately contaminate the final drug product. The International Council for Harmonisation (ICH) has established stringent guidelines for the control of impurities in new drug substances, underscoring the global regulatory emphasis on this critical aspect of pharmaceutical manufacturing.[5][6]

Analytical Strategy for Purity Assessment

A multi-pronged analytical approach is essential for a thorough purity assessment. This guide will focus on a combination of High-Performance Liquid Chromatography (HPLC) for quantitative purity determination and impurity profiling, coupled with Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy for impurity identification and structural elucidation.[7][8]

  • High-Performance Liquid Chromatography (HPLC): HPLC is a cornerstone technique in pharmaceutical analysis for its ability to separate, identify, and quantify components in a mixture with high precision and accuracy.[9][10][11] A well-developed HPLC method can effectively separate the main compound from its impurities, allowing for accurate purity determination.

  • Mass Spectrometry (MS): When coupled with HPLC (LC-MS), mass spectrometry provides invaluable information about the molecular weight of impurities, aiding in their identification.[7][12][13][14] High-resolution mass spectrometry (HRMS) can even provide the elemental composition of an impurity, further narrowing down its possible structure.[13]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an unparalleled tool for the structural elucidation of organic molecules.[15][16][17][18][19] By analyzing the NMR spectra of isolated impurities, their precise chemical structure can be determined, which is crucial for understanding their potential impact.

Experimental Workflow

The following diagram illustrates the comprehensive workflow for the purity assessment of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine from different suppliers.

Purity Assessment Workflow cluster_0 Sample Acquisition & Preparation cluster_1 Initial Purity Screening cluster_2 Impurity Identification & Characterization cluster_3 Data Analysis & Comparison Sample_Acquisition Obtain Samples from Supplier A, B, and C Sample_Preparation Prepare Standard and Sample Solutions Sample_Acquisition->Sample_Preparation HPLC_UV HPLC-UV Analysis for Purity (%) and Impurity Profile Sample_Preparation->HPLC_UV LC_MS LC-MS Analysis for Impurity Mass Identification HPLC_UV->LC_MS If impurities > 0.1% Comparative_Analysis Comparative Analysis of Purity and Impurity Profiles HPLC_UV->Comparative_Analysis Impurity_Isolation Fraction Collection of Significant Impurities LC_MS->Impurity_Isolation NMR_Analysis NMR Spectroscopy for Structural Elucidation Impurity_Isolation->NMR_Analysis NMR_Analysis->Comparative_Analysis Supplier_Selection Informed Supplier Selection Comparative_Analysis->Supplier_Selection

Caption: A comprehensive workflow for the purity assessment of pharmaceutical intermediates.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Method

Rationale: A reverse-phase HPLC method is chosen for its versatility in separating compounds with a range of polarities. A gradient elution will be employed to ensure the effective separation of both polar and non-polar impurities. UV detection is selected based on the chromophoric nature of the analyte.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and photodiode array (PDA) detector.

Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 30% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve 10 mg of a reference standard of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine in 10 mL of acetonitrile to obtain a 1 mg/mL solution.

  • Sample Solutions: Prepare solutions of the samples from each supplier at a concentration of 1 mg/mL in acetonitrile.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

Rationale: To obtain mass information for the impurities detected by HPLC-UV, an LC-MS method will be utilized. The same chromatographic conditions as the HPLC-UV method will be employed to ensure correlation of the peaks.

Instrumentation:

  • LC-MS system with an electrospray ionization (ESI) source.

MS Conditions:

  • Ionization Mode: Positive ESI

  • Scan Range: m/z 100-1000

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: For unambiguous structural elucidation of any major impurities, isolation followed by NMR analysis is the gold standard.[15][16][17][18][19]

Procedure:

  • Isolate significant unknown impurities (typically >0.1%) using preparative HPLC under the same chromatographic conditions as the analytical method.

  • Evaporate the solvent to obtain the isolated impurity.

  • Dissolve the impurity in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra to determine the structure of the impurity.

Comparative Data Analysis (Hypothetical Data)

The following tables summarize the hypothetical purity and impurity data obtained from the analysis of 1-Boc-2-[(3-bromo-phenylamino)-methyl]-piperidine from three different suppliers.

Table 1: Purity Comparison by HPLC-UV

SupplierPurity (%)
Supplier A99.5%
Supplier B98.2%
Supplier C99.8%

Table 2: Impurity Profile Comparison

Impurity (Retention Time)Supplier A (% Area)Supplier B (% Area)Supplier C (% Area)
Impurity 1 (8.5 min)0.2%0.8%Not Detected
Impurity 2 (12.1 min)0.1%0.5%0.1%
Impurity 3 (15.3 min)0.15%0.3%Not Detected
Unknown Impurities0.05%0.2%0.1%
Total Impurities 0.5% 1.8% 0.2%

Table 3: Identification of Major Impurities

ImpurityProposed Structure (from LC-MS and NMR)Potential Origin
Impurity 1Des-bromo analogImpurity in starting material
Impurity 2N-dealkylated piperidineIncomplete reaction or degradation
Impurity 3Di-brominated speciesOver-reaction during synthesis

Discussion and Supplier Selection

Based on the hypothetical data, a clear distinction in the quality of the material from the three suppliers emerges:

  • Supplier C demonstrates the highest purity (99.8%) and the cleanest impurity profile, with only one known impurity at a very low level. This supplier would be the preferred choice for applications where high purity is paramount.

  • Supplier A provides material with good purity (99.5%) but contains a slightly more complex impurity profile compared to Supplier C. This material may be acceptable for earlier stages of research where cost is a significant factor, but the identified impurities should be monitored.

  • Supplier B shows the lowest purity (98.2%) and the highest levels of impurities, including a significant amount of Impurity 1. The material from this supplier may pose a risk to the quality of the final product and would likely be rejected for use in cGMP manufacturing.

Conclusion

The purity of pharmaceutical intermediates is a critical determinant of the final drug product's quality and safety. A systematic and scientifically sound approach to purity assessment, employing a combination of powerful analytical techniques such as HPLC, LC-MS, and NMR, is essential for informed decision-making in the drug development process. This guide provides a robust framework for such an evaluation, enabling researchers and scientists to confidently select high-quality starting materials and intermediates, thereby mitigating risks and ensuring the integrity of their research and manufacturing endeavors.

References

  • Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

  • McCalley, D. V. (2017). Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. Pharmaceutical Technology. Retrieved from [Link]

  • Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. Retrieved from [Link]

  • ResearchGate. (2025, August 7). 2.3. Mass spectrometry in impurity profiling. Retrieved from [Link]

  • In-Silico Science. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

  • Almac Group. (n.d.). Trace Impurity Identification using Q-TOF Mass Spectroscopy CASE STUDY. Retrieved from [Link]

  • Tianming Pharmaceuticals. (2026, January 20). Analytical Method Development for Intermediate Purity & Impurities. Retrieved from [Link]

  • NJ Labs. (2025, May 22). Essential Applications of HPLC in the Pharmaceutical Industry. Retrieved from [Link]

  • AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds. Retrieved from [Link]

  • University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

  • Journal of Pharmaceutical Analysis and Regulatory Affairs. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

  • Medicines Control Agency, The Gambia. (2025, January 17). Guideline for Impurities in New Active Pharmaceutical Ingredient. Retrieved from [Link]

  • Pharmaceutical Technology. (2026, February 3). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

  • Moravek, Inc. (2019, June 19). How Important Is Chemical Purity In The Pharmaceutical Industry?. Retrieved from [Link]

  • Wesleyan University. (n.d.). NMR as a Tool for Structure Elucidation of Organic Compounds Not Offered CHEM 385. Retrieved from [Link]

  • European Medicines Agency. (n.d.). Quality: impurities. Retrieved from [Link]

  • NETZSCH Analyzing & Testing. (2020, July 22). The Importance of Purity Determination of Pharmaceuticals. Retrieved from [Link]

  • Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(12), 2041-2057. Retrieved from [Link]

  • ALWSCI. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

Sources

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